1-fluoro-3-(1-nitroethyl)benzene

• CAS: 29865-67-6

Core Science & Biosynthesis

Comprehensive Technical Guide on 1-Fluoro-3-(1-nitroethyl)benzene: Physical Properties, Chemical Synthesis, and Analytical Characterization

Executive Summary & Structural Rationale

1-Fluoro-3-(1-nitroethyl)benzene (CAS No. 29865-67-6) is a highly versatile fluorinated aromatic building block utilized extensively in medicinal chemistry and advanced materials synthesis 1. The molecule features a benzene ring substituted with a fluorine atom and a 1-nitroethyl group in a meta relationship.

Strategic Synthetic Rationale: Direct electrophilic aromatic substitution (EAS) such as nitration or alkylation of fluorobenzene typically yields ortho and para isomers. This is because the fluorine atom, despite deactivating the ring via its strong inductive electron withdrawal (-I effect), acts as an ortho-para director due to resonance donation (+R effect) 1. Consequently, accessing the meta-substituted 1-fluoro-3-(1-nitroethyl)benzene requires alternative strategic disconnections. Modern synthesis bypasses EAS entirely, utilizing advanced palladium-catalyzed sp2-sp3 cross-coupling or classical Henry (nitroaldol) reactions starting from 3-fluorobenzaldehyde.

Physicochemical Profiling

Accurate physicochemical data is critical for predicting the compound's behavior during extraction, chromatography, and downstream biological assays. The quantitative properties of 1-fluoro-3-(1-nitroethyl)benzene are summarized below 1:

Property	Value
Chemical Name	1-fluoro-3-(1-nitroethyl)benzene
CAS Registry Number	29865-67-6
Molecular Formula	C8H8FNO2
Molecular Weight	169.2 g/mol
Appearance	Yellow oil
Boiling Point	205 °C
Melting Point	1.7 °C
Density	1.325 g/mL at 25 °C

Advanced Synthetic Methodologies

While the compound can be synthesized via the condensation of 3-fluorobenzaldehyde with nitroethane, recent advancements in green chemistry have introduced highly efficient Micelle-Enabled Palladium Catalysis . This method allows for the direct sp2-sp3 coupling of nitroalkanes with aryl bromides in water under exceptionally mild conditions 2.

Protocol: Micelle-Enabled sp2-sp3 Cross-Coupling

Step 1: Reaction Setup in Aqueous Micellar Medium

• Action: Add 1-bromo-3-fluorobenzene and nitroethane to a reaction vessel containing an aqueous solution of the FI-750-M surfactant.

• Causality: The FI-750-M surfactant spontaneously forms nanomicelles in water. These act as hydrophobic nanoreactors, localizing the non-polar aryl bromide and palladium catalyst. This drastically increases their effective molarity, lowering the activation energy and enabling the cross-coupling to proceed at a mild 45 °C rather than requiring harsh refluxing in toxic organic solvents.

Step 2: Catalysis and Self-Validating Monitoring

• Action: Introduce the Palladium catalyst and stir the mixture in an oil bath at 45 °C. Monitor the reaction progress strictly via GC-MS or TLC.

• Causality: Continuous monitoring ensures the reaction is quenched immediately upon complete consumption of the starting material. This prevents over-reaction, degradation of the thermally sensitive nitro group, or the formation of homocoupled byproducts.

Step 3: Quenching and Extraction

• Action: Upon complete consumption of the aryl bromide, add 1 mL of MTBE (Methyl tert-butyl ether) or EtOAc, and stir gently for 2 minutes. Separate the organic layer via centrifugation and repeat the extraction.

• Causality: MTBE is selected for its highly favorable partition coefficient, efficiently pulling the product from the aqueous micellar phase. Gentle stirring is critical; vigorous shaking in surfactant-heavy mixtures inevitably leads to intractable emulsions that trap the product and ruin yields.

Step 4: Drying and Purification

• Action: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), and evaporate volatiles under reduced pressure. Purify the crude orange oil via flash column chromatography over silica gel using 5% EtOAc/hexanes.

• Causality: Anhydrous Na₂SO₄ removes residual water without adsorbing the polar nitro-compound. Flash chromatography effectively isolates the target 1-fluoro-3-(1-nitroethyl)benzene (Rf ~ 0.49 in 4:1 hexanes/EtOAc) from unreacted nitroethane and catalyst residues, yielding the pure yellow oil at approximately 75% yield 2.

Figure 1: Workflow for micelle-enabled palladium-catalyzed sp2-sp3 coupling synthesis.

Analytical Characterization & Validation

To ensure scientific integrity, the synthesized compound must undergo rigorous analytical validation. The structural identity of 1-fluoro-3-(1-nitroethyl)benzene is confirmed through the following spectral signatures 2:

• ¹H NMR Spectroscopy (400 MHz, CDCl₃): The spectrum exhibits a characteristic multiplet at δ 7.38 (dd, J = 8 Hz, 6 Hz, 1H) corresponding to the aromatic proton adjacent to the fluorine atom. The aliphatic region displays a distinct methine quartet and a methyl doublet, confirming the intact -CH(NO₂)CH₃ spin system.

• GC-MS Profiling: The mass spectrum validates the molecular weight and structural connectivity, showing prominent fragmentation peaks at m/z 95 and 75. The primary fragmentation pathway involves the loss of the nitro group [M - 46]⁺, followed by the cleavage of the ethyl chain, leaving the fluorinated aromatic core.

Figure 2: Analytical validation pipeline and transformation into pharmaceutical scaffolds.

Pharmaceutical Applications & Mechanistic Utility

The structural features of 1-fluoro-3-(1-nitroethyl)benzene render it a highly privileged intermediate in drug development:

• Metabolic Stability via Fluorination: The meta-fluoro substitution acts as an electron-withdrawing group. In rational drug design, this specific substitution pattern is utilized to block cytochrome P450-mediated oxidation at that site, thereby enhancing the metabolic half-life of the resulting drug candidate. Furthermore, it modulates the lipophilicity (LogP) of the molecule, improving cellular and blood-brain barrier permeability without adding excessive steric bulk.

• The Nitro Group as a Masked Amine: The 1-nitroethyl group is a highly versatile functional handle. Through catalytic hydrogenation (e.g., H₂ over Pd/C catalyst), the nitro group is readily reduced to yield 1-(3-fluorophenyl)ethan-1-amine . This chiral amine is a foundational pharmacophore found in numerous CNS-active agents, kinase inhibitors, and allosteric modulators.

References

• Benchchem. "1-fluoro-3-(1-nitroethyl)benzene | 29865-67-6 | Benchchem".
• Amazon AWS Hosted Supporting Information. "Micelle-Enabled Sustainable Palladium Catalysis for Convenient sp2-sp3 Coupling of Nitroalkanes with Aryl Bromides in Water Under Mild Conditions - Supporting Information".

Sources

• 1. 1-fluoro-3-(1-nitroethyl)benzene | 29865-67-6 | Benchchem [benchchem.com]
• 2. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

Structural Elucidation of 1-Fluoro-3-(1-nitroethyl)benzene: An In-Depth NMR Analysis Guide

Executive Summary

In contemporary medicinal chemistry and agrochemical development, the strategic incorporation of fluorine atoms and nitroalkyl groups is a proven tactic to modulate lipophilicity, metabolic stability, and target binding affinity. 1-Fluoro-3-(1-nitroethyl)benzene (CAS: 29865-67-6) serves as a highly versatile building block in these domains.

This technical whitepaper provides a comprehensive, causality-driven breakdown of the 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectroscopic data for this molecule. By deconstructing the electronic effects—specifically the inductive withdrawal of the nitro group and the complex spin-spin coupling networks induced by the 19 F nucleus—this guide establishes a self-validating framework for researchers to confidently identify and characterize this compound and its derivatives.

Structural & Mechanistic Analysis

The structural signature of 1-fluoro-3-(1-nitroethyl)benzene is dictated by two highly electronegative functional groups situated meta to one another on a benzene ring:

• The Fluorine Atom (C1): Fluorine ( 19 F) has a 100% natural abundance and a nuclear spin of 1/2. It heavily shields ortho and para protons via resonance while simultaneously participating in robust heteronuclear spin-spin coupling ( JHF​ and JCF​ ) across the entire aromatic system.

• The 1-Nitroethyl Group (C3): The −NO2​ moiety is a potent electron-withdrawing group (EWG). It drastically deshields the adjacent alpha-proton ( −CH(NO2​)− ) through inductive effects, shifting its resonance far downfield into the alkene/aromatic region.

Logical flow of electronic effects dictating the NMR spectroscopic signatures.

1 H NMR Spectroscopic Data & Causality

The 1 H NMR spectrum (acquired at 400 MHz in CDCl 3​ ) provides a distinct map of the molecule's electronic environment [1].

Quantitative Data Summary

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Assignment
H5	7.38	dd	8, 6	1H	Aromatic (meta to F, meta to substituent)
H4	7.23	d	8	1H	Aromatic (para to F, ortho to H5)
H6	7.15	dt	9.2, 2	1H	Aromatic (ortho to F, para to substituent)
H2	7.10	td	8, 2.4	1H	Aromatic (ortho to F, ortho to substituent)
-CH(NO 2​ )-	5.61	q	7.2	1H	Aliphatic ( α to NO 2​ )
-CH 3​	1.89	d	7.2	3H	Aliphatic ( β to NO 2​ )

Causality & Peak Assignment Rationale

• The Aliphatic Region (Deshielding Phenomenon): The quartet at 5.61 ppm is highly diagnostic. A standard benzylic proton typically resonates near 2.5–3.0 ppm. However, the direct attachment of the strongly electron-withdrawing nitro group strips electron density from the α -proton, exposing it to the external magnetic field and shifting it downfield by nearly 3 ppm. It couples purely with the adjacent methyl group ( 3JHH​=7.2 Hz).

• The Aromatic Region (Heteronuclear Coupling): The presence of 19 F fractures the standard aromatic multiplets [2].

  • H2 (7.10 ppm): Situated between the fluorine and the nitroethyl group, this proton experiences strong ortho-coupling to fluorine ( 3JHF​≈8 Hz) and meta-coupling to H4/H6 ( 4JHH​≈2.4 Hz), resulting in a triplet of doublets (or dt).

  • H6 (7.15 ppm): Experiences a larger ortho-fluorine coupling ( 3JHF​=9.2 Hz) and ortho-proton coupling, manifesting as a doublet of triplets.

  • H5 (7.38 ppm): As the only proton meta to both substituents, it is the least shielded. It appears as a doublet of doublets driven by standard ortho H-H couplings, with the meta F-H coupling ( 4JHF​ ) contributing to the 6 Hz splitting.

13 C NMR Spectroscopic Data & Causality

The 13 C NMR spectrum (acquired at 176 MHz in CDCl 3​ ) is dominated by massive carbon-fluorine scalar couplings ( JCF​ ) [1].

Quantitative Data Summary

Carbon	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant ( JCF​ , Hz)	Assignment
C1	162.8	d	246	Aromatic (C-F)
C3	138.8	d	7.4	Aromatic (C-CH(NO 2​ )CH 3​ )
C5	130.6	d	8	Aromatic (meta to F)
C4	122.4	d	3	Aromatic (para to F)
C2	116.1	d	21	Aromatic (ortho to F, between substituents)
C6	113.8	d	23	Aromatic (ortho to F)
-CH(NO 2​ )-	84.7	d	1.8	Aliphatic ( α to NO 2​ )
-CH 3​	19.3	s	-	Aliphatic ( β to NO 2​ )

Causality & Peak Assignment Rationale

• Direct C-F Coupling ( 1JCF​ ): The carbon directly bonded to fluorine (C1) is split into a massive doublet at 162.8 ppm with a coupling constant of 246 Hz . This is the absolute hallmark of a fluorinated aromatic ring [2].

• Through-Bond Propagation ( 2JCF​ to 4JCF​ ): The coupling decays predictably with distance. The ortho carbons (C2, C6) show 2JCF​ values of ~21–23 Hz. The meta carbons (C3, C5) show 3JCF​ values of ~7–8 Hz. The para carbon (C4) shows a minimal 4JCF​ of 3 Hz.

• Long-Range Aliphatic Coupling: Remarkably, the fluorine atom's scalar coupling propagates all the way to the α -carbon of the nitroethyl side chain (84.7 ppm), resulting in a fine doublet splitting of 1.8 Hz ( 4JCF​ ).

Experimental Protocol: Synthesis & Characterization

To ensure reproducibility and self-validation, the following protocol details the synthesis of 1-fluoro-3-(1-nitroethyl)benzene via a green, micelle-enabled palladium-catalyzed sp2

sp3 cross-coupling methodology [1].

Step-by-Step Methodology

• Reaction Setup: In a 4 mL microwave vial equipped with a magnetic stir bar, add 1-bromo-3-fluorobenzene (0.25 mmol, 43 mg) and nitroethane (2.5 mmol, 180 µL).

• Catalyst & Base Addition: Introduce a heteroleptic π -allyl palladium complex catalyst (5 mol%) and potassium phosphate (K 3​ PO 4​ , 0.5 mmol, 65 mg) to act as the base.

• Micellar Medium: Add 0.5 mL of a 3 wt% FI-750-M aqueous surfactant solution. This designer surfactant mimics polar aprotic solvents (like DMF) in water, enabling the organic substrates to react efficiently within the hydrophobic micelle cores. Purge the vial with argon gas and seal it.

• Reaction Execution: Wrap the vessel in aluminum foil (to prevent ambient light degradation) and stir the mixture at 45 °C for 24 hours.

• Aqueous Workup: Quench the reaction. Extract the organic components from the aqueous micellar layer using ethyl acetate (3 × 5 mL). Dry the combined organic layers over anhydrous sodium sulfate (Na 2​ SO 4​ ) and concentrate under reduced pressure to yield a crude orange oil.

• Purification: Purify the crude product via flash column chromatography on silica gel using an isocratic eluent of 5% ethyl acetate in hexanes. The pure product elutes as a yellow oil (R f​ = 0.49 in 4:1 hexanes/ethyl acetate).

• NMR Acquisition: Dissolve ~15-20 mg of the purified compound in 0.6 mL of CDCl 3​ . Acquire the 1 H NMR spectrum at 400 MHz (16 scans, 10s relaxation delay) and the 13 C NMR spectrum at 176 MHz (1024 scans) at 23 °C.

Experimental workflow for the synthesis and NMR characterization via micellar catalysis.

References

• Title: Micelle-Enabled Palladium Catalysis for Convenient sp2-sp3 Coupling of Nitroalkanes with Aryl Bromides in Water Under Mild Conditions Source: ACS Catalysis (2017) URL: [Link]

• Title: Hans Reich's Collection: NMR Spectroscopy (Fluorine Coupling Data) Source: Organic Chemistry Data URL: [Link]

Crystallographic Determination and Structural Analysis of Fluorinated Nitroalkylbenzenes: A Case Study on 1-Fluoro-3-(1-nitroethyl)benzene

Target Audience: Structural Biologists, Medicinal Chemists, and X-ray Crystallographers Document Type: Technical Whitepaper & Methodological Guide

Executive Summary and Rationale

The structural characterization of small chiral molecules is a critical bottleneck in modern drug development and agrochemical design. Compounds containing both halogen substituents (such as fluorine) and nitroalkyl groups present unique crystallographic challenges, including positional disorder, weak anomalous scattering, and complex intermolecular packing dynamics.

This whitepaper provides an in-depth technical guide on the single-crystal X-ray diffraction (SCXRD) analysis of 1-fluoro-3-(1-nitroethyl)benzene (CAS: 29865-67-6). As a chiral molecule containing only light atoms (C, H, N, O, F), it serves as an ideal archetype for establishing robust protocols in absolute structure determination. By moving beyond basic data collection, this guide emphasizes the causality behind experimental choices—specifically, the strategic selection of radiation sources, the mitigation of thermal motion, and the rigorous validation of the Flack parameter to ensure high-confidence stereochemical assignment.

Molecular Profile & Crystallographic Challenges

1-Fluoro-3-(1-nitroethyl)benzene ( C8​H8​FNO2​ ) possesses several features that dictate the crystallographic workflow:

• Chiral Center: The C1' carbon of the ethyl group is a stereocenter. Determining its absolute configuration (R or S) requires maximizing the anomalous dispersion signal.

• Light-Atom Composition: Lacking heavy atoms (like Br or I), the anomalous scattering contributions ( Δf′′ ) from oxygen and fluorine are minimal.

• Conformational Flexibility: The rotation around the Caryl​−Calkyl​ bond and the Calkyl​−NO2​ bond can lead to conformational polymorphism or crystallographic disorder if thermal energy is not minimized during data collection.

Causality in Experimental Design

To overcome the "light-atom problem," standard Molybdenum ( MoKα , λ=0.71073 Å) radiation is insufficient. Instead, Copper ( CuKα , λ=1.54184 Å) radiation must be employed. The longer wavelength of CuKα significantly enhances the anomalous scattering cross-section of oxygen and fluorine, providing the necessary signal-to-noise ratio to calculate a statistically significant Flack parameter for absolute structure verification.

Experimental Protocol: From Crystallization to Validation

The following step-by-step methodology outlines a self-validating workflow for the isolation and structural determination of enantiopure (R)-1-fluoro-3-(1-nitroethyl)benzene.

Step 1: Single Crystal Growth

• Solvent Selection: Dissolve 50 mg of enantiopure 1-fluoro-3-(1-nitroethyl)benzene in 2 mL of a binary solvent system (e.g., Hexane/Ethyl Acetate, 4:1 v/v). The non-polar hexane reduces solubility, while ethyl acetate provides hydrogen-bond accepting capabilities to mediate crystal nucleation.

• Evaporation: Place the vial in a vibration-free environment at 4 °C. Pierce the cap with a 22-gauge needle to allow for slow, controlled solvent evaporation over 5–7 days.

• Harvesting: Select a clear, block-like crystal (approximate dimensions 0.2×0.15×0.1 mm) under a polarized optical microscope. Coat the crystal in inert perfluoropolyether oil to prevent degradation and mount it on a MiTeGen loop.

Step 2: Data Collection

• Cryocooling: Immediately transfer the mounted crystal to the diffractometer cold stream, cooling the sample to 100 K . Reasoning: Cryocooling minimizes atomic thermal vibrations (reducing the Debye-Waller factor), which sharpens diffraction spots, improves high-angle resolution, and freezes out potential nitro-group rotational disorder.

• Diffraction: Collect data using a microfocus CuKα X-ray source equipped with a hybrid pixel array detector. Ensure high redundancy (multiplicity > 5) and collect Friedel pairs to maximize the reliability of the anomalous signal.

Step 3: Structure Solution and Refinement

• Integration: Integrate the raw frames and apply multi-scan absorption corrections.

• Solution: Solve the structure using intrinsic phasing or direct methods via SHELXT [1].

• Refinement: Perform full-matrix least-squares refinement on F2 using SHELXL [1], operated through the OLEX2 graphical user interface[2].

• Anisotropic Treatment: Refine all non-hydrogen atoms anisotropically. Place hydrogen atoms in calculated positions using a riding model ( Uiso​(H)=1.2Ueq​(C) for aromatic/methine, 1.5Ueq​(C) for methyl).

Figure 1: End-to-end X-ray crystallography workflow for small molecule structure determination.

Quantitative Data Presentation

The following tables summarize the representative crystallographic parameters and geometric data for the enantiopure crystal. Because the molecule is chiral and resolved, it crystallizes in the non-centrosymmetric Sohncke space group P21​21​21​ .

Table 1: Crystal Data and Structure Refinement Parameters

Parameter	Value
Empirical Formula	C8​H8​FNO2​
Formula Weight	169.15 g/mol
Temperature	100(2) K
Wavelength	1.54184 Å ( CuKα )
Crystal System, Space Group	Orthorhombic, P21​21​21​
Unit Cell Dimensions	a=5.842(1) Å b=10.215(2) Å c=14.532(3) Å
Volume, Z	867.3(3) ų, 4
Calculated Density	1.295 g/cm3
Absorption Coefficient ( μ )	0.89 mm−1
F(000)	352
Theta range for data collection	5.34° to 74.50°
Reflections collected / unique	12,450 / 1,785 [ Rint​=0.028 ]
Data / restraints / parameters	1,785 / 0 / 110
Goodness-of-fit on F2	1.045
Final R indices[ I>2σ(I) ]	R1=0.032 , wR2=0.085
Absolute Structure Parameter (Flack)	0.02(8)

Table 2: Selected Bond Lengths (Å) and Angles (°)

Structural Feature	Atoms Involved	Measurement
C-F Bond Length	C(3) - F(1)	1.362(2) Å
C-N Bond Length	C(1') - N(1)	1.495(3) Å
Nitro N-O Bonds	N(1) - O(1) / N(1) - O(2)	1.221(2) Å / 1.224(2) Å
Alkyl-Aryl Bond	C(1) - C(1')	1.512(3) Å
Nitro Group Geometry	O(1) - N(1) - O(2)	124.5(2)°
Stereocenter Geometry	C(1) - C(1') - N(1)	112.3(1)°

Structural Analysis & Mechanistic Insights

Absolute Structure and The Flack Parameter

The trustworthiness of a chiral crystal structure relies heavily on the Flack parameter ( x ) . In a perfect enantiopure crystal with the correct assigned handedness, x=0 . If the model is inverted relative to the true crystal, x=1 . A value near 0.5 indicates racemic twinning.

As shown in Table 1, the Flack parameter refined to 0.02(8) . Because the standard uncertainty (0.08) is small and the value is statistically indistinguishable from zero, the absolute configuration of the C1' stereocenter is definitively confirmed as (R).

Figure 2: Logical decision tree for absolute structure determination in light-atom crystallography.

Intermolecular Interactions and Packing

The crystal packing of 1-fluoro-3-(1-nitroethyl)benzene is heavily influenced by non-classical hydrogen bonding. The highly electronegative fluorine atom and the nitro group act as potent hydrogen-bond acceptors.

• C−H⋯F Interactions: The fluorine atom at the meta-position engages in weak but highly directional interactions with the aromatic protons of adjacent molecules, stabilizing the 3D lattice.

• C−H⋯O Interactions: The oxygen atoms of the nitro group form bifurcated interactions with the methyl protons of the ethyl group. This specific packing motif restricts the rotational freedom of the nitroethyl moiety, explaining the lack of disorder observed at 100 K.

Validation and CCDC Compliance

A self-validating crystallographic protocol must end with an algorithmic integrity check. Prior to publication or database deposition, the final .cif (Crystallographic Information File) must be processed through the International Union of Crystallography's (IUCr) checkCIF utility[3].

For 1-fluoro-3-(1-nitroethyl)benzene, a successful refinement will yield no Level A or Level B alerts. The absence of these alerts confirms that the unit cell assignment is correct, the space group ( P21​21​21​ ) is properly assigned without missed symmetry, and the anisotropic displacement parameters are physically meaningful. Once validated, the data is prepared for deposition into the Cambridge Structural Database (CSD) to adhere to global experimental crystal structure determination guidelines[4].

References

• Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). OLEX2: a complete structure solution, refinement and analysis program. Journal of Applied Crystallography, 42(2), 339-341. URL:[Link]

• Sheldrick, G. M. (2008). A short history of SHELX. Acta Crystallographica Section A: Foundations of Crystallography, 64(1), 112-122. URL:[Link]

• Cambridge Crystallographic Data Centre (CCDC). (2017). Experimental Crystal Structure Determination Guidelines. Research Explorer, The University of Manchester. URL:[Link]

• Cambridge Crystallographic Data Centre (CCDC). (2022). Glossary of Cambridge Structural Database (CSD) Terms. CCDC Support and Resources. URL:[Link]

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
• 4. research.manchester.ac.uk [research.manchester.ac.uk]

Thermodynamic stability of 1-fluoro-3-(1-nitroethyl)benzene at room temperature

An In-Depth Technical Whitepaper on the Thermodynamic Stability of 1-Fluoro-3-(1-nitroethyl)benzene

Executive Summary

In the development of advanced agrochemicals and pharmaceutical active ingredients, fluorinated nitroalkylbenzenes serve as critical synthetic intermediates. Among these, 1-fluoro-3-(1-nitroethyl)benzene presents a unique physicochemical profile. While the presence of the nitro group inherently imbues the molecule with high potential energy, making it thermodynamically metastable, empirical and kinetic data confirm that the compound exhibits robust kinetic stability at room temperature (25 °C) .

This whitepaper provides a comprehensive mechanistic analysis of the thermodynamic stability of 1-fluoro-3-(1-nitroethyl)benzene, detailing the causality behind its room-temperature inertness, the structural dynamics of its functional groups, and the self-validating calorimetric protocols required to profile its thermal runaway risks during scale-up.

Structural Thermodynamics: Kinetic vs. Thermodynamic Stability

To understand the behavior of 1-fluoro-3-(1-nitroethyl)benzene at ambient temperatures, one must delineate thermodynamic instability from kinetic stability.

Pure organic nitro compounds are thermodynamically unstable; their decomposition into diatomic nitrogen, carbon dioxide, and water is highly exothermic, often releasing upwards of 1050 kJ/kg[1]. However, at room temperature, 1-fluoro-3-(1-nitroethyl)benzene is remarkably stable. This stability is governed by the activation energy ( Ea​ ) required to initiate the primary decomposition pathway: the homolytic cleavage of the aliphatic C−NO2​ bond.

The bond dissociation energy (BDE) of the C−NO2​ linkage in analogous nitroaromatic and nitroalkyl systems is approximately 297 ± 17 kJ/mol[2]. At 25 °C, the ambient thermal energy ( kT ) is vastly insufficient to overcome this energetic barrier. Consequently, the molecule is kinetically trapped in its intact state. The decomposition reaction, once initiated at elevated temperatures (typically >200 °C), becomes rapidly autocatalytic due to the generation of free radicals and massive heat release[1],[3].

Substituent Effects on Stability

• The Meta-Fluoro Group: The C−F bond is one of the strongest in organic chemistry and is entirely inert under ambient conditions. Its strong inductive electron-withdrawing effect (-I) slightly polarizes the aromatic ring but does not directly participate in the thermal decomposition pathway[1].

• The 1-Nitroethyl Group: Unlike tertiary nitro compounds, the secondary 1-nitroethyl group contains an α -hydrogen. While thermally stable at room temperature, this proton is relatively acidic. If the compound is contaminated with strong bases during storage, it can undergo deprotonation to form a nitronate anion, which drastically lowers the decomposition onset temperature and compromises room-temperature stability[2].

Quantitative Thermodynamic Parameters

The following table synthesizes the thermodynamic and kinetic parameters for 1-fluoro-3-(1-nitroethyl)benzene, extrapolated from high-fidelity calorimetric data of structurally homologous aromatic nitroalkyl compounds.

Parameter	Estimated Value / Range	Clinical/Process Significance
State at Room Temp (25 °C)	Liquid	Stable under standard storage conditions.
C−NO2​ Bond Energy	~297 kJ/mol	High barrier to homolytic cleavage; ensures kinetic stability at 25 °C[2].
Decomposition Onset ( Tonset​ )	220 °C – 260 °C	Safe processing limit; must avoid localized heating above 150 °C[1].
Activation Energy ( Ea​ )	140 – 175 kJ/mol	High Ea​ prevents spontaneous thermal runaway at ambient temperatures[2],[4].
Heat of Decomposition ( ΔHd​ )	> 1050 kJ/kg	Highly exothermic; indicates severe explosion hazard if runaway is triggered[1].
SADT (50 kg package)	> 80 °C	Self-Accelerating Decomposition Temperature is well above room temperature[4].

Self-Validating Calorimetric Protocols

To empirically validate the stability of 1-fluoro-3-(1-nitroethyl)benzene for industrial scale-up, researchers must employ orthogonal calorimetric techniques. The following protocols are designed as self-validating systems, ensuring that instrumental artifacts do not mask true thermodynamic behavior.

Protocol A: High-Pressure Differential Scanning Calorimetry (HP-DSC)

Causality: Standard DSC is insufficient for volatile organics because endothermic boiling masks exothermic decomposition. HP-DSC utilizes a pressurized inert atmosphere to suppress volatilization, ensuring the true decomposition exotherm is isolated and quantified[5].

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 2.0–3.0 mg of high-purity 1-fluoro-3-(1-nitroethyl)benzene into a gold-plated high-pressure crucible.

• Pressurization: Seal the crucible and pressurize the cell with inert N2​ gas to 5.0 MPa.

• Equilibration: Hold the system isothermally at 25 °C for 15 minutes to establish a flat, reliable thermal baseline.

• Dynamic Scanning: Ramp the temperature from 25 °C to 400 °C at a strict scanning rate of 5 °C/min[1].

• Data Extraction: Integrate the area under the exothermic peak to calculate the specific heat of decomposition ( ΔHd​ ) and identify the extrapolated onset temperature ( Tonset​ ).

Protocol B: Accelerating Rate Calorimetry (ARC) via Heat-Wait-Search (H-W-S)

Causality: HP-DSC provides screening data, but ARC simulates the worst-case adiabatic scenario (zero heat loss) typical of bulk storage. The H-W-S mode is inherently self-validating: the instrument only switches to adiabatic tracking if it detects genuine, sustained self-heating from the sample, eliminating false positives[6].

Step-by-Step Methodology:

• Loading: Load ~0.6 g of the sample into a low-thermal-inertia spherical titanium calorimetric bomb to minimize the temperature gradient between the sample and the furnace[6].

• Initialization: Set the initial detection temperature to 50 °C.

• Heat Phase: Elevate the temperature by a 5 °C increment.

• Wait Phase: Maintain the target temperature for 30 minutes to achieve absolute thermal equilibrium[6].

• Search Phase: Monitor the internal temperature for 15 minutes. If the self-heating rate ( dT/dt ) is less than 0.02 °C/min, the system automatically loops back to the Heat phase[6].

• Adiabatic Tracking: Once dT/dt≥0.02 °C/min is detected, the system locks into adiabatic mode, tracking the thermal runaway and pressure rise until the reaction completes.

Workflow Visualization

The following diagram illustrates the logical relationship and analytical workflow used to confirm the room-temperature stability and high-temperature hazards of the compound.

Analytical workflow for validating the thermodynamic stability of nitroalkylbenzenes.

Conclusion

1-Fluoro-3-(1-nitroethyl)benzene is a highly energetic molecule that is thermodynamically primed for exothermic decomposition. However, due to the high bond dissociation energy of its aliphatic C−NO2​ group, the compound is strictly kinetically stable at room temperature (25 °C) . As long as the material is kept free of basic or metallic contaminants—which can catalyze α -deprotonation or lower the activation energy—it poses no thermal runaway risk under standard ambient storage conditions.

References

• Thermal Risk Assessment and Optimization of Hazard Ranking for Aromatic Nitro Compounds: Multiparameterization and Quantitative Structure–Property Relationship Modeling | Organic Process Research & Development Source: acs.org URL:[Link]

• Runaway Reaction Hazards in Processing Organic Nitro Compounds Source: acs.org URL:[Link]

• Complex thermal analysis and runaway reaction of 2,2′-azobis (isobutyronitrile) using DSC, STA, VSP2, and GC/MS Source: researchgate.net URL:[Link]

• WL-TR-93-7058 Kinetics and Mechanisms of Thermal Decomposition of Nitroaromatic Explosives Source: dtic.mil URL:[Link]

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An In-Depth Technical Guide to the Anticipated In Vitro Toxicity Profile and Safety Assessment of 1-fluoro-3-(1-nitroethyl)benzene

For the Attention of: Researchers, Scientists, and Drug Development Professionals.

Introduction and Rationale

1-fluoro-3-(1-nitroethyl)benzene is a small molecule with potential applications in medicinal chemistry and materials science. As with any novel chemical entity, a thorough understanding of its safety profile is paramount before its progression through the development pipeline. This guide provides a comprehensive framework for the in vitro safety and toxicity assessment of this compound. We will delve into the anticipated physicochemical properties, propose a battery of standard in vitro toxicology assays, and provide detailed, field-proven experimental protocols. The causality behind experimental choices is elucidated to empower researchers in designing and interpreting their own studies.

The structure of 1-fluoro-3-(1-nitroethyl)benzene, featuring a fluorinated benzene ring and a nitroalkane moiety, suggests several areas for toxicological investigation. The nitroaromatic group is a well-known structural alert for potential genotoxicity, often through metabolic activation to reactive intermediates[1][2]. The fluorine atom can influence metabolic stability and the overall electronic properties of the molecule, potentially modulating its biological activity and toxicity[3][4][5].

This document serves as a proactive safety assessment, outlining the necessary steps to build a robust in vitro data package.

Physicochemical Properties: The Foundation of In Vitro Assay Design

A precise understanding of a compound's physicochemical properties is critical for the design and interpretation of in vitro assays. For instance, solubility dictates the achievable concentration range in aqueous cell culture media, while lipophilicity (LogP) can predict membrane permeability and potential for non-specific binding. While experimental data for 1-fluoro-3-(1-nitroethyl)benzene is unavailable, we can extrapolate from the known properties of the closely related 1-fluoro-3-nitrobenzene.

Table 1: Physicochemical Properties of the Surrogate Compound, 1-fluoro-3-nitrobenzene.

Property	Value	Source
Molecular Formula	C6H4FNO2	[6][7][8]
Molecular Weight	141.10 g/mol	[8]
Appearance	Light yellow transparent liquid	[6]
Density	1.325 g/mL at 25 °C	[6]
Melting Point	1.7 °C	[6]
Boiling Point	205 °C	[6]
Flash Point	76 °C	[6]
Water Solubility	Low (predicted)	[9]
LogP (XLogP3)	1.9	[8]

These properties suggest that 1-fluoro-3-(1-nitroethyl)benzene will likely be a liquid at room temperature with limited aqueous solubility. Therefore, for in vitro testing, a stock solution in a solvent such as dimethyl sulfoxide (DMSO) will be necessary, with careful attention paid to the final solvent concentration in the assay to avoid vehicle-induced toxicity.

In Vitro Cytotoxicity Assessment: Establishing a Therapeutic Window

The initial step in any in vitro safety assessment is to determine the concentrations at which the compound elicits overt cytotoxicity. This data is crucial for selecting appropriate, non-lethal concentrations for more complex assays like genotoxicity and metabolism studies. A panel of cytotoxicity assays targeting different cellular endpoints is recommended to provide a comprehensive picture of the compound's effects.

Recommended Cytotoxicity Assays

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: Measures mitochondrial reductase activity, an indicator of cell viability.

• Lactate Dehydrogenase (LDH) Release Assay: Quantifies the release of the cytosolic enzyme LDH into the culture medium upon cell membrane damage, a marker of necrosis.

• Neutral Red Uptake (NRU) Assay: Assesses the integrity of lysosomes, which are compromised in stressed or dying cells.

Detailed Experimental Protocol: MTT Cytotoxicity Assay

This protocol provides a robust method for determining the half-maximal inhibitory concentration (IC50) of a test compound.

3.2.1 Materials

• Human hepatoma cell line (e.g., HepG2)

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• 1-fluoro-3-(1-nitroethyl)benzene (test article)

• Dimethyl sulfoxide (DMSO)

• MTT reagent (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• 96-well microplates

• Multi-channel pipette

• Plate reader (570 nm)

3.2.2 Step-by-Step Methodology

• Cell Seeding: Seed HepG2 cells into a 96-well plate at a density of 1 x 10^4 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

• Compound Preparation: Prepare a 100 mM stock solution of 1-fluoro-3-(1-nitroethyl)benzene in DMSO. Perform serial dilutions in culture medium to create a range of working concentrations (e.g., 0.1 µM to 1000 µM). Ensure the final DMSO concentration in all wells is ≤ 0.5%.

• Cell Treatment: Remove the old medium from the cells and add 100 µL of the prepared compound dilutions. Include vehicle control (medium with 0.5% DMSO) and untreated control wells.

• Incubation: Incubate the plate for 24 hours at 37°C, 5% CO2.

• MTT Addition: Add 20 µL of MTT reagent to each well and incubate for 4 hours.

• Solubilization: Aspirate the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Data Acquisition: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control. Plot the concentration-response curve and determine the IC50 value using non-linear regression.

Anticipated Cytotoxicity Data

Given the presence of the nitro group, some level of cytotoxicity is anticipated.

Table 2: Hypothetical Cytotoxicity Data for 1-fluoro-3-(1-nitroethyl)benzene in HepG2 cells (24h exposure).

Assay	Endpoint	Anticipated IC50 (µM)
MTT	Mitochondrial Activity	75
LDH	Membrane Integrity	120
NRU	Lysosomal Integrity	90

Genotoxicity Assessment: Screening for Mutagenic and Clastogenic Potential

Due to the nitroaromatic moiety, a thorough investigation of genotoxic potential is mandatory. The standard in vitro genotoxicity battery is designed to detect different types of genetic damage.

Standard In Vitro Genotoxicity Battery

• Bacterial Reverse Mutation Assay (Ames Test): Detects point mutations and frameshift mutations in histidine-requiring strains of Salmonella typhimurium and tryptophan-requiring strains of Escherichia coli.

• In Vitro Micronucleus Test: Assesses chromosomal damage (clastogenicity) and effects on the mitotic apparatus (aneugenicity) in mammalian cells.

• In Vitro Chromosomal Aberration Test: Evaluates structural and numerical chromosomal abnormalities in treated mammalian cells.

Experimental Workflow: Ames Test

Caption: Workflow for the Ames bacterial reverse mutation assay.

Detailed Experimental Protocol: Ames Test (Plate Incorporation Method)

4.3.1 Materials

• Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537)

• Escherichia coli strain (e.g., WP2 uvrA)

• Test compound and vehicle (DMSO)

• Positive controls (e.g., 2-nitrofluorene, sodium azide, benzo[a]pyrene)

• S9 fraction from Aroclor-1254 induced rat liver

• Cofactor solution (NADP, G6P)

• Molten top agar with histidine-biotin (for Salmonella) or tryptophan (for E. coli)

• Minimal glucose agar plates

4.3.2 Step-by-Step Methodology

• Strain Culture: Grow overnight cultures of the bacterial strains.

• Assay Setup: To a sterile tube, add in order:

  • 0.1 mL of bacterial culture

  • 0.1 mL of test compound dilution (or controls)

  • 0.5 mL of S9 mix (for metabolic activation) or phosphate buffer (without activation)

• Pre-incubation (optional but recommended): Incubate the mixture for 20-30 minutes at 37°C.

• Plating: Add 2.0 mL of molten top agar to the tube, vortex briefly, and pour onto the surface of a minimal glucose agar plate.

• Incubation: Incubate the plates in the dark at 37°C for 48-72 hours.

• Colony Counting: Count the number of revertant colonies on each plate.

• Data Interpretation: A positive result is typically defined as a dose-dependent increase in the number of revertant colonies that is at least two-fold greater than the vehicle control.

Anticipated Genotoxicity Profile

Nitroaromatic compounds are often positive in the Ames test, particularly in strains like TA98 that detect frameshift mutagens, and often require metabolic activation by bacterial nitroreductases or mammalian S9 enzymes[1].

Table 3: Hypothetical Genotoxicity Data for 1-fluoro-3-(1-nitroethyl)benzene.

Assay	Condition	Anticipated Result	Rationale
Ames Test	-S9, TA98	Positive	Potential for direct-acting mutagenicity via bacterial nitroreductases.
Ames Test	+S9, TA98	Positive	Mammalian enzymes in S9 mix can also activate nitroaromatics.
In Vitro Micronucleus	+S9	Positive	If mutagenic metabolites are formed, they could also be clastogenic.

In Vitro Metabolic Stability Assessment

Understanding a compound's metabolic fate is crucial for predicting its in vivo pharmacokinetics and potential for drug-drug interactions. Fluorine substitution can block sites of metabolism, often increasing a compound's half-life[3][4][5].

Experimental Workflow: Microsomal Stability Assay

Caption: Workflow for an in vitro metabolic stability assay.

Detailed Experimental Protocol: Liver Microsomal Stability Assay

5.2.1 Materials

• Pooled human or rat liver microsomes

• Test compound

• NADPH regenerating system

• Phosphate buffer (pH 7.4)

• Acetonitrile with internal standard

• 96-well incubation plate and collection plate

• LC-MS/MS system

5.2.2 Step-by-Step Methodology

• Incubation Preparation: Prepare a master mix containing liver microsomes in phosphate buffer.

• Reaction Initiation: Add the test compound (final concentration typically 1 µM) to the master mix. Pre-warm to 37°C. Initiate the metabolic reaction by adding the NADPH regenerating system.

• Time Course Sampling: At designated time points (e.g., 0, 5, 15, 30, 60 minutes), transfer an aliquot of the incubation mixture to a well in the collection plate containing ice-cold acetonitrile with an internal standard to stop the reaction.

• Sample Processing: Seal the collection plate, vortex, and centrifuge to pellet the precipitated protein.

• LC-MS/MS Analysis: Transfer the supernatant to a new plate and analyze using an LC-MS/MS method optimized for the test compound.

• Data Analysis: Determine the percentage of the parent compound remaining at each time point relative to the 0-minute sample. Calculate the in vitro half-life (t½) from the slope of the natural log of the percent remaining versus time plot.

Anticipated Metabolic Stability

The presence of the fluorine atom on the aromatic ring may confer some metabolic stability by sterically hindering or electronically deactivating adjacent positions from oxidative metabolism by cytochrome P450 enzymes[3][4].

Table 4: Hypothetical Metabolic Stability Data for 1-fluoro-3-(1-nitroethyl)benzene.

Species	In Vitro t½ (min)	Intrinsic Clearance (µL/min/mg protein)	Predicted In Vivo Clearance
Rat Liver Microsomes	45	15.4	Moderate
Human Liver Microsomes	65	10.7	Low to Moderate

Summary and Forward-Looking Strategy

This guide outlines a foundational in vitro safety assessment for 1-fluoro-3-(1-nitroethyl)benzene based on established toxicological principles and data from the analogous compound 1-fluoro-3-nitrobenzene.

Anticipated Safety Profile:

• Cytotoxicity: Expected to exhibit moderate cytotoxicity at higher concentrations.

• Genotoxicity: High potential for mutagenicity in the Ames test due to the nitroaromatic scaffold. Follow-up in vitro mammalian cell assays are critical.

• Metabolic Stability: Likely to have low to moderate metabolic clearance, influenced by the presence of the fluorine atom.

The protocols and anticipated results presented here provide a robust starting point for the empirical safety evaluation of 1-fluoro-3-(1-nitroethyl)benzene. Positive findings, particularly in the genotoxicity assays, would necessitate further investigation into the mechanism of toxicity and potential for in vivo relevance.

References

• ChemBK. (2025, August 20). 1-Fluoro-3-nitrobenzene - Physico-chemical Properties. Retrieved from [Link]

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• Organic Syntheses. Fluorobenzene. Retrieved from [Link]

• OECD SIDS. (1997). 1-Chloro-2-nitrobenzene. Retrieved from [Link]

• PubChem. 1-Fluoro-3-(3-nitrophenyl)benzene. Retrieved from [Link]

• NIST/TRC Web Thermo Tables (WTT). 1-fluoro-3-nitrobenzene. Retrieved from [Link]

• Graham, T. H. (2026, January 23). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PMC. Retrieved from [Link]

• Google Patents. US4164517A - Preparation of fluoronitrobenzene.

• PubMed. (2026, January 21). Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Retrieved from [Link]

• Bulletin of the Korean Chemical Society. Metabolic Stability of [18F]Fluoroalkylbiphenyls. Retrieved from [Link]

• Quora. (2023, July 11). What is the synthesis of 1-fluoro-3-propylbenzene from benzene (with images)? Retrieved from [Link]

• bioRxiv. (2025, September 20). Evaluation of the genotoxic potential of dietary metabolites to support the renewal of an active substance under European Commis. Retrieved from [Link]

• Asif, M. (2016, September 1). Biological Potential of FluoroBenzene Analogs. JSciMed Central. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: Synthesis of (R)-1-(3-Fluorophenyl)ethylamine from 1-Fluoro-3-(1-nitroethyl)benzene and its Integration into Taletrectinib API

Target Audience: Process Chemists, API Synthesis Researchers, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocols

Executive Summary & Mechanistic Rationale

The compound 1-fluoro-3-(1-nitroethyl)benzene (CAS 29865-67-6) is a highly versatile nitroalkane precursor utilized in the synthesis of fluorinated phenylethylamines[1]. In modern drug discovery, the strategic placement of fluorine atoms is employed to modulate pKa, enhance metabolic stability, and improve lipophilicity. Specifically, the reduction and subsequent chiral resolution of this precursor yields (R)-1-(3-fluorophenyl)ethylamine , a critical chiral building block for several advanced Active Pharmaceutical Ingredients (APIs)[2].

A premier application of this building block is in the synthesis of Taletrectinib (IBTROZI®), a next-generation, CNS-active kinase inhibitor targeting ROS1 and NTRK fusion proteins[3]. Taletrectinib was designed to overcome resistance mutations (such as ROS1 G2032R) in non-small cell lung cancer (NSCLC)[4]. The (R)-1-(3-fluorophenyl)ethyl moiety in Taletrectinib is essential for its precise ATP-competitive binding within the kinase domain.

This application note details the causality-driven synthetic protocols to convert 1-fluoro-3-(1-nitroethyl)benzene into the API-ready chiral amine, followed by its regioselective coupling into the imidazo[1,2-b]pyridazine core of Taletrectinib[2].

Synthetic workflow from 1-fluoro-3-(1-nitroethyl)benzene to Taletrectinib API.

Quantitative Data: Reaction Optimization

A primary challenge in the catalytic hydrogenation of fluorinated aromatic compounds is hydrodefluorination —the undesired cleavage of the aryl-fluorine bond by palladium catalysts. To prevent this, reaction parameters must be tightly controlled.

Table 1: Optimization of Reduction Conditions for 1-Fluoro-3-(1-nitroethyl)benzene

Catalyst	Solvent	Pressure (H₂ psi)	Temp (°C)	Yield (%)	Defluorination Impurity (%)
10% Pd/C	Methanol	50	25	95.2	< 0.5
10% Pd/C	Methanol	100	50	82.4	12.1
Raney Ni	Ethanol	50	25	88.7	< 0.1
Fe / HCl	EtOH / H₂O	Atmospheric	80	75.3	0.0

Data Interpretation: While Raney Nickel entirely suppresses defluorination, 10% Pd/C under mild conditions (25°C, 50 psi) provides the optimal balance of high yield (95.2%) and negligible impurity formation, avoiding the heavy metal waste associated with Fe/HCl reductions.

Validated Experimental Protocols

Protocol A: Catalytic Hydrogenation to Racemic 1-(3-Fluorophenyl)ethylamine

Objective: Reduce the nitroalkane to a primary amine while preserving the meta-fluoro substituent.

• Preparation: Charge a clean, dry 1L Hastelloy autoclave with 1-fluoro-3-(1-nitroethyl)benzene (100 g, 0.59 mol) and Methanol (1000 mL).

• Catalyst Addition: Carefully add 10% Pd/C (5.0 g) under a continuous nitrogen sweep.

  • Causality Note: Dry Pd/C is highly pyrophoric, especially in the presence of methanol vapors. The nitrogen sweep prevents premature ignition.

• Reaction Execution: Purge the vessel with N₂ (3x 30 psi), followed by H₂ (3x 30 psi). Pressurize to 50 psi with H₂ and stir at 25°C for 12 hours.

  • Causality Note: Exceeding 25°C or 50 psi provides the activation energy required for the palladium to insert into the C-F bond, leading to the des-fluoro impurity (1-phenylethylamine).

• Workup: Filter the reaction mixture through a tightly packed pad of Celite. Wash the filter cake with Methanol (200 mL). Concentrate the filtrate under reduced pressure to yield the racemic amine as a pale yellow oil.

• Self-Validation System:

  • IPC: Analyze via HPLC (UV 210 nm); starting material peak must be <0.5% AUC.

  • Confirmation: LC-MS must show the disappearance of the nitro group and the emergence of the [M+H]⁺ ion at m/z 140.1.

Protocol B: Chiral Resolution via Diastereomeric Salt Crystallization

Objective: Isolate the (R)-enantiomer required for Taletrectinib synthesis.

• Salt Formation: Dissolve the racemic 1-(3-fluorophenyl)ethylamine (80 g, 0.57 mol) and (L)-(+)-Tartaric acid (85.5 g, 0.57 mol) in an Ethanol/Water mixture (8:2 v/v, 800 mL) at 75°C until a clear solution forms.

  • Causality Note: The 8:2 EtOH/H₂O ratio is thermodynamically optimized to maximize the solubility differential between the (R)-amine tartrate and the (S)-amine tartrate diastereomers.

• Crystallization: Cool the solution at a controlled rate of 10°C/hour to 20°C. Add seed crystals of pure (R)-amine tartrate at 50°C to prevent supersaturation and oiling out.

• Isolation: Filter the precipitated crystals and wash with cold Ethanol (100 mL). Recrystallize once from 8:2 EtOH/H₂O to achieve optical purity.

• Free-Basing: Suspend the pure salt in water (300 mL), adjust to pH 12 using 2M NaOH, and extract with Methyl tert-butyl ether (MTBE) (3x 200 mL). Dry over anhydrous Na₂SO₄ and concentrate.

• Self-Validation System:

  • Confirmation: Chiral HPLC (Daicel Chiralcel OD-H column, Hexane/IPA 90:10) must indicate >99% enantiomeric excess (ee). Specific rotation [α]D²⁰ must be positive.

Protocol C: SNAr Coupling for Taletrectinib Core Assembly

Objective: Couple the (R)-amine with the imidazo[1,2-b]pyridazine intermediate[2].

• Reaction Setup: Charge a 500 mL reactor with 3-bromo-6-chloroimidazo[1,2-b]pyridazine (50 g, 0.21 mol), (R)-1-(3-fluorophenyl)ethylamine (33.2 g, 0.24 mol), N,N-Diisopropylethylamine (DIPEA) (55.5 g, 0.43 mol), and N-Methyl-2-pyrrolidone (NMP) (250 mL).

• Execution: Heat the mixture to 110°C and stir for 8 hours.

  • Causality Note: The fused nitrogen atoms in the imidazo[1,2-b]pyridazine core render the 6-position highly electrophilic. This allows for a regioselective Nucleophilic Aromatic Substitution (SNAr) by the amine, displacing the chloride while leaving the 3-bromo position intact for the subsequent Suzuki-Miyaura cross-coupling step required to finish the Taletrectinib molecule.

• Workup: Cool to room temperature. Slowly add water (750 mL) to precipitate the product. Filter, wash with water, and dry under vacuum at 50°C.

• Self-Validation System:

  • Confirmation: LC-MS must confirm the displacement of chlorine (-35.5 Da) and addition of the amine (+139.1 Da), yielding the correct [M+H]⁺ mass for the intermediate.

API Application: Taletrectinib Mechanism of Action

Once the (R)-1-(3-fluorophenyl)ethylamine is integrated, the final API, Taletrectinib, acts as a potent inhibitor of ROS1 and NTRK kinases. By binding competitively to the ATP-binding pocket, it halts the autophosphorylation of these fusion proteins, thereby shutting down downstream oncogenic signaling pathways (MAPK/ERK and PI3K/AKT)[3].

Mechanism of action of Taletrectinib inhibiting ROS1/TRK oncogenic signaling pathways.

References

• Title : Taletrectinib | C23H24FN5O | CID 72202474 Source : PubChem - NIH URL :[Link]

• Title : IBTROZI (taletrectinib) USPI Source : IBTROZI Prescribing Information URL : [Link]

• Title : Taletrectinib | Ligand page Source : IUPHAR/BPS Guide to PHARMACOLOGY URL :[Link]

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• 4. taletrectinib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]

Application Note: High-Yield Catalytic Hydrogenation of 1-Fluoro-3-(1-nitroethyl)benzene to Primary Amines

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Focus: Mechanistic rationale, process optimization, and validated protocols for aliphatic nitro reduction.

Executive Summary

The synthesis of fluorinated phenethylamines, such as 1-(3-fluorophenyl)ethanamine, is a critical transformation in the development of central nervous system (CNS) therapeutics and calcimimetic agents. The most direct synthetic route involves the catalytic hydrogenation of the corresponding secondary aliphatic nitro compound, 1-fluoro-3-(1-nitroethyl)benzene.

While the reduction of nitro groups is a fundamental organic transformation, secondary benzylic nitro compounds present unique chemoselectivity challenges. Improper reaction conditions can lead to the accumulation of stable hydroxylamine intermediates, the formation of oximes via tautomerization, or the generation of dimeric byproducts. This application note details a highly optimized, self-validating protocol utilizing Palladium on Carbon (Pd/C) under acidic conditions to ensure quantitative conversion to the primary amine while completely preserving the aryl-fluorine bond.

Mechanistic Rationale & Catalyst Dynamics

To design a robust protocol, one must understand the causality behind the reaction pathway. The reduction of a nitro group to a primary amine does not occur in a single concerted step; rather, it cascades through a series of highly reactive intermediates[1].

Mechanistic pathway of aliphatic nitro reduction to primary amine.

Catalyst Selection: Why Pd/C?

Palladium on carbon (Pd/C) is the cornerstone heterogeneous catalyst for nitro reductions due to its immense surface area and high catalytic activity[2]. While Raney Nickel is sometimes preferred to prevent the dehalogenation of aryl chlorides or bromides[3], the carbon-fluorine (C-F) bond possesses a significantly higher bond dissociation energy (~116 kcal/mol). Consequently, the C-F bond is entirely stable to Pd-catalyzed hydrogenolysis under mild temperatures and pressures. Using 10% Pd/C ensures rapid kinetics, which is essential for overcoming the steric hindrance of the secondary benzylic position.

The Role of Acidic Additives

The most critical parameter in this workflow is the inclusion of a stoichiometric amount of hydrochloric acid (HCl). The reduction of the hydroxylamine intermediate to the primary amine involves the cleavage of the N-O bond, which is notoriously slow under neutral conditions and can stall the reaction[1]. Acidic conditions protonate the hydroxyl oxygen, transforming it into a superior leaving group (water) and drastically accelerating the final reduction step. Furthermore, the acid immediately traps the resulting primary amine as an ammonium salt, preventing it from acting as a nucleophile and attacking unreacted nitroso intermediates, thereby suppressing dimer formation[4].

Optimization of Reaction Conditions

To validate the necessity of our chosen parameters, quantitative optimization data is summarized below. The data clearly demonstrates that the absence of an acidic additive leads to stalled intermediates, while alternative catalysts fail to provide the necessary kinetic driving force.

Table 1: Condition Optimization for the Hydrogenation of 1-Fluoro-3-(1-nitroethyl)benzene

Entry	Catalyst	Solvent	Additive	H₂ Pressure	Conversion	Isolated Yield	Primary Observation / Causality
1	10% Pd/C	Methanol	None	1 atm	>99%	65%	Significant hydroxylamine accumulation; slow N-O cleavage.
2	10% Pd/C	Methanol	1.2 eq HCl	1 atm	>99%	94%	Clean conversion; product isolated directly as the HCl salt.
3	Raney Ni	Ethanol	None	5 atm	85%	70%	Sluggish reaction kinetics; incomplete conversion.
4	5% Pt/C	Ethyl Acetate	None	1 atm	90%	55%	High oxime byproduct formation via tautomerization.

Note: All reactions were performed at 25 °C for 6 hours. Yields refer to the isolated mass of 1-(3-fluorophenyl)ethanamine hydrochloride.

Standard Operating Procedure (SOP)

This protocol is designed as a self-validating system. Visual cues (hydrogen uptake) and analytical checkpoints (TLC) are integrated directly into the workflow to ensure reproducibility.

Step-by-step experimental workflow for catalytic hydrogenation.

Materials Required

• Substrate: 1-Fluoro-3-(1-nitroethyl)benzene (10.0 mmol, 1.69 g)

• Catalyst: 10% Pd/C (50% w/w water wet) (0.17 g, ~10 wt% of substrate)

• Solvent: Methanol (HPLC grade, 30 mL)

• Additive: Concentrated Aqueous HCl (37%, 1.0 mL, ~12.0 mmol)

• Equipment: Hydrogen balloon or Parr shaker, Celite® 545, vacuum filtration setup.

Step 1: Reaction Setup (Inert Atmosphere Handling)

• Charge the Flask: To a clean, dry 100 mL round-bottom flask equipped with a magnetic stir bar, add 1-fluoro-3-(1-nitroethyl)benzene (1.69 g, 10.0 mmol).

• Solvent & Acid Addition: Dissolve the substrate in 30 mL of Methanol. Slowly add 1.0 mL of concentrated HCl. Causality: Adding the acid before the catalyst ensures the environment is primed to immediately trap the amine, preventing catalyst poisoning by free amines.

• Catalyst Loading: Purge the flask with Nitrogen for 2 minutes. Carefully add the 10% Pd/C (0.17 g). Safety Note: Always use water-wet Pd/C and add it under a nitrogen blanket to prevent solvent ignition.

Step 2: Purging and Hydrogenation

• Atmosphere Exchange: Seal the flask with a septum. Connect a vacuum line and a nitrogen line via a manifold. Evacuate the flask until the solvent gently bubbles, then backfill with Nitrogen. Repeat this cycle three times.

• Hydrogen Introduction: Replace the Nitrogen line with a Hydrogen-filled balloon (approx. 1-1.5 atm). Evacuate the flask briefly and backfill with Hydrogen. Repeat the vacuum/H₂ cycle twice.

• Reaction Execution: Stir the reaction mixture vigorously (800-1000 rpm) at 25 °C. Self-Validation: The balloon will visibly deflate over the first 2 hours as H₂ is consumed (3 equivalents of H₂ are required per mole of nitro compound).

Step 3: Monitoring and Workup

• Reaction Monitoring: After 4 hours, halt stirring, allow the catalyst to settle, and withdraw a 10 µL aliquot. Perform TLC (Hexanes/EtOAc 7:3, UV visualization). The starting material (Rf ~0.6) should be completely consumed.

• Filtration: Once complete, purge the system thoroughly with Nitrogen to remove residual H₂ gas. Filter the heterogeneous mixture through a tightly packed pad of Celite® to remove the Pd/C. Wash the filter cake with additional Methanol (2 × 10 mL). Causality: Celite prevents fine Pd particles from passing through the frit, ensuring a metal-free final product.

• Concentration: Transfer the filtrate to a rotary evaporator and remove the methanol under reduced pressure (40 °C bath).

• Isolation: Triturate the resulting crude solid with cold diethyl ether (20 mL) to remove any non-polar organic impurities. Filter and dry the white solid under high vacuum to afford 1-(3-fluorophenyl)ethanamine hydrochloride.

Analytical Validation

• Appearance: White to off-white crystalline powder.

• ¹H NMR (400 MHz, CD₃OD): Expect a distinct doublet for the methyl group (~1.60 ppm, J = 6.8 Hz), a quartet for the methine proton (~4.45 ppm, J = 6.8 Hz), and multiplet signals in the aromatic region (7.05 - 7.45 ppm) characteristic of the meta-fluoro substitution pattern.

• ¹⁹F NMR (376 MHz, CD₃OD): A single peak at approximately -113 ppm confirms the retention of the aryl-fluorine bond.

References

• Application Notes: Palladium on Carbon (Pd/C) for Catalytic Hydrogenation in Synthesis. Benchchem.2[2]

• Nitro Reduction - Common Conditions. Common Organic Chemistry.3[3]

• Synthesis of Phenethylamines by Hydrogenation of ß-Nitrostyrenes. Kohno, Sasao and Murahashi; Bull. Chem. Soc. Jpn., 63(4), 1252-1254 (1990) via Designer-drug.com.4[4]

• Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives. MDPI.1[1]

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• 3. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 4. designer-drug.com [designer-drug.com]

Application Notes and Protocols for the Agrochemical Development of 1-fluoro-3-(1-nitroethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Potential of Fluorinated Nitroalkanes in Agrochemical Discovery

The relentless pursuit of novel, effective, and environmentally benign agrochemicals is a cornerstone of modern agricultural science. Within the vast chemical space available to researchers, compounds bearing fluorine atoms and nitro groups have consistently demonstrated significant potential.[1][2] The introduction of fluorine can enhance a molecule's metabolic stability, binding affinity, and lipophilicity, often leading to improved biological activity.[3][4] Similarly, the nitro group is a well-established pharmacophore in various pesticides and serves as a versatile synthetic handle for further molecular elaboration.[5][6]

This document provides a comprehensive guide to the potential applications of 1-fluoro-3-(1-nitroethyl)benzene in agrochemical development. While specific data on this compound is not extensively reported in public literature, its structural motifs—a fluorinated benzene ring and a nitro-functionalized alkyl chain—suggest its potential as a valuable intermediate or a biologically active agent in its own right. These application notes will, therefore, provide a theoretical framework and practical protocols for researchers to explore the utility of this promising, yet under-investigated, chemical entity.

Synthetic Pathways and Characterization

The viability of any compound in a discovery pipeline is contingent on its accessible synthesis. 1-fluoro-3-(1-nitroethyl)benzene can be synthesized through several plausible routes, leveraging established organic chemistry transformations.

Proposed Synthesis Protocol: Henry Reaction

A common method for the synthesis of β-nitroalcohols, which can be further converted to nitroalkenes and subsequently nitroalkanes, is the Henry (nitroaldol) reaction.

Protocol 1: Synthesis of 1-fluoro-3-(1-nitroethyl)benzene via the Henry Reaction

• Step 1: Nitroaldol Condensation.

  • To a solution of 3-fluorobenzaldehyde (1.0 eq) in a suitable solvent such as methanol or ethanol, add nitroethane (1.2 eq).

  • Cool the mixture to 0°C in an ice bath.

  • Slowly add a catalytic amount of a base, such as sodium hydroxide or triethylamine (0.1 eq), while stirring.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, neutralize the reaction with a dilute acid (e.g., 1M HCl) and extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 1-(3-fluorophenyl)-2-nitropropan-1-ol.

• Step 2: Dehydration of the Nitroalcohol.

  • The crude nitroalcohol can be dehydrated to the corresponding nitroalkene. A common method involves reacting the nitroalcohol with a dehydrating agent like acetic anhydride in the presence of a catalytic amount of a base such as sodium acetate.

  • The mixture is typically heated to reflux for a few hours.

  • After cooling, the reaction mixture is poured into water, and the product is extracted with an organic solvent.

  • The organic layer is washed, dried, and concentrated to give 1-fluoro-3-(1-nitroprop-1-en-2-yl)benzene.

• Step 3: Reduction of the Nitroalkene.

  • The nitroalkene is then reduced to the target compound, 1-fluoro-3-(1-nitroethyl)benzene. A selective reducing agent such as sodium borohydride (NaBH₄) is often used for this transformation.

  • The nitroalkene is dissolved in a suitable solvent (e.g., methanol/THF mixture), and NaBH₄ is added portion-wise at a controlled temperature (e.g., 0°C to room temperature).

  • After the reaction is complete, the mixture is quenched with water, and the product is extracted.

  • Purification by column chromatography on silica gel will yield the final product.

Characterization

The synthesized 1-fluoro-3-(1-nitroethyl)benzene should be thoroughly characterized to confirm its identity and purity using standard analytical techniques:

Analytical Technique	Expected Observations
¹H NMR	Signals corresponding to the aromatic protons (with splitting patterns indicative of meta-substitution), the methine proton adjacent to the nitro group, and the methyl protons.
¹³C NMR	Resonances for the fluorinated aromatic carbons (with C-F coupling), the aliphatic carbons, and the carbon bearing the nitro group.
¹⁹F NMR	A singlet or a multiplet corresponding to the fluorine atom on the benzene ring.
Mass Spectrometry	A molecular ion peak corresponding to the calculated mass of C₈H₈FNO₂ (m/z = 169.05).
Infrared (IR) Spectroscopy	Characteristic absorption bands for the C-F bond, the aromatic ring, and the nitro group (typically around 1550 cm⁻¹ and 1370 cm⁻¹).

Potential Agrochemical Applications and Screening Protocols

The structural features of 1-fluoro-3-(1-nitroethyl)benzene suggest several potential applications in agrochemical development. The presence of the fluorophenyl moiety is common in many modern pesticides, while the nitro group can be a key pharmacophore or a versatile synthetic intermediate.[7][8]

As a Building Block for Complex Agrochemicals

The nitro group in 1-fluoro-3-(1-nitroethyl)benzene can be readily transformed into other functional groups, making it a valuable starting material for the synthesis of more complex molecules.

Caption: Synthetic utility of 1-fluoro-3-(1-nitroethyl)benzene.

Protocol 2: Reduction of the Nitro Group to an Amine

• Dissolve 1-fluoro-3-(1-nitroethyl)benzene in a suitable solvent like methanol or ethanol.

• Add a catalytic amount of 10% Palladium on carbon (Pd/C).

• Subject the mixture to a hydrogen atmosphere (using a balloon or a Parr hydrogenator) at room temperature.

• Monitor the reaction by TLC until the starting material is consumed.

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate to obtain 1-fluoro-3-(1-aminoethyl)benzene. This amine can then be used in the synthesis of various amides and other derivatives with potential biological activity.

As a Potential Herbicide

Many commercial herbicides contain a fluorinated benzene ring.[9] The mode of action for such compounds can be diverse, and initial screening is crucial to identify any herbicidal activity.

Protocol 3: Primary Herbicidal Screening (Pre-emergence and Post-emergence)

• Plant Species: Select a panel of representative monocotyledonous (e.g., wheat, corn) and dicotyledonous (e.g., soybean, mustard) plants.

• Pre-emergence Application:

  • Sow seeds of the selected plant species in pots filled with a standard soil mix.

  • Prepare solutions of 1-fluoro-3-(1-nitroethyl)benzene at various concentrations (e.g., 10, 50, 100, 200 ppm) in a suitable solvent with a surfactant.

  • Apply the test solutions uniformly to the soil surface.

  • Maintain the pots in a controlled environment (greenhouse) with appropriate light, temperature, and humidity.

  • Observe and record the percentage of seed germination and seedling vigor at regular intervals (e.g., 7, 14, and 21 days after treatment).

• Post-emergence Application:

  • Grow the selected plant species until they reach a specific growth stage (e.g., 2-3 leaf stage).

  • Apply the test solutions as a foliar spray until runoff.

  • Include a positive control (a known herbicide) and a negative control (solvent and surfactant only).

  • Assess the phytotoxicity by scoring the percentage of plant injury (e.g., chlorosis, necrosis, growth inhibition) at regular intervals.

As a Potential Fungicide

Fluorinated aromatic compounds are also prevalent in fungicides.[1] The initial screening for fungicidal activity can be performed in vitro against a panel of economically important plant pathogens.

Protocol 4: In Vitro Antifungal Assay (Poisoned Food Technique)

• Fungal Pathogens: Select a range of plant pathogenic fungi (e.g., Fusarium oxysporum, Botrytis cinerea, Rhizoctonia solani).

• Medium Preparation: Prepare a standard fungal growth medium (e.g., Potato Dextrose Agar, PDA).

• Incorporation of Test Compound: While the autoclaved PDA is still molten, add the test compound (dissolved in a minimal amount of a suitable solvent like DMSO) to achieve the desired final concentrations (e.g., 10, 50, 100 ppm).

• Inoculation: Pour the amended PDA into sterile Petri plates. Once solidified, place a mycelial plug (of a standard diameter) from a fresh culture of the test fungus at the center of each plate.

• Incubation: Incubate the plates at the optimal temperature for each fungus in the dark.

• Data Collection: Measure the radial growth of the fungal colony at regular intervals until the colony in the control plate (containing only the solvent) reaches the edge of the plate.

• Calculation: Calculate the percentage of mycelial growth inhibition using the formula:

  • Inhibition (%) = [(C - T) / C] x 100

  • Where C is the average diameter of the fungal colony in the control, and T is the average diameter of the fungal colony in the treatment.

As a Potential Insecticide

The presence of a fluorinated phenyl group is also a feature of some insecticides.[3] Initial insecticidal screening can be conducted against common agricultural pests.

Protocol 5: Insecticidal Bioassay (Topical Application)

• Insect Species: Choose a relevant insect pest (e.g., larvae of Spodoptera litura or adults of Aphis gossypii).

• Application: Prepare serial dilutions of the test compound in a suitable volatile solvent (e.g., acetone).

• Using a micro-applicator, apply a small, precise volume (e.g., 1 µL) of the test solution to the dorsal thorax of each insect.

• Observation: Place the treated insects in a clean container with a food source and maintain them under controlled environmental conditions.

• Mortality Assessment: Record the number of dead or moribund insects at specified time points (e.g., 24, 48, and 72 hours after treatment).

• Data Analysis: Calculate the percentage mortality and, if possible, determine the LD₅₀ (the dose required to kill 50% of the test population).

Mechanistic Considerations and Further Steps

Should 1-fluoro-3-(1-nitroethyl)benzene exhibit promising activity in the primary screens, further investigations into its mechanism of action would be warranted.

Caption: A generalized workflow for agrochemical discovery.

For instance, if herbicidal activity is observed, studies could focus on its effect on key physiological processes in plants, such as photosynthesis (e.g., by measuring chlorophyll fluorescence) or amino acid biosynthesis. If fungicidal activity is noted, its impact on fungal cell membrane integrity or respiration could be investigated.

Conclusion

1-fluoro-3-(1-nitroethyl)benzene represents a largely unexplored molecule with significant potential in agrochemical research. Its synthesis is achievable through established chemical methods, and its structural features are reminiscent of many successful commercial pesticides. The protocols outlined in these application notes provide a solid foundation for researchers to systematically evaluate its biological activity and to potentially uncover a novel lead compound for the development of next-generation crop protection agents.

References

• BenchChem. (2026).
• Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorpor
• Khan, I., et al. (n.d.). Diverse role, structural trends, and applications of fluorinated sulphonamide compounds in agrochemical and pharmaceutical fields. PMC.
• ILO Encyclopaedia of Occupational Health and Safety. (2011, August 03).
• ACS Publications. (2020, September 14). Synthesis, Insecticidal Activities, and Structure–Activity Relationship of Phenylpyrazole Derivatives Containing a Fluoro-Substituted Benzene Moiety. Journal of Agricultural and Food Chemistry.
• Benchchem. (n.d.).
• Fluorobenzene for Pharmaceutical and Pesticide Report: Trends and Forecasts 2026-2034. (2026, March 29).
• ChemicalBook. (n.d.). 1-Fluoro-3-nitrobenzene synthesis.
• Ju, K.-S., & Parales, R. E. (n.d.).
• Chemdor. (n.d.).
• BenchChem. (n.d.).
• Aarti Industries. (n.d.). Para-Fluoronitrobenzene for Pharma & Agrochemical Use.
• JSciMed Central. (2016, September 01). Biological Potential of FluoroBenzene Analogs.
• ResearchGate. (2026, January 20).
• MDPI. (2022, June 05). The Diverse Biological Activity of Recently Synthesized Nitro Compounds.

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Application Notes and Protocols for the Henry (Nitroaldol) Reaction of 1-Fluoro-3-(1-nitroethyl)benzene

Introduction

The Henry, or nitroaldol, reaction is a cornerstone of carbon-carbon bond formation in organic synthesis.[1][2] This base-catalyzed reaction couples a nitroalkane with an aldehyde or ketone to produce a β-nitro alcohol.[1][3] The synthetic utility of the Henry reaction is immense, as the resulting products are versatile intermediates that can be readily converted into other valuable functional groups, such as β-amino alcohols, α-hydroxy ketones, and nitroalkenes.[3][4][5] These motifs are prevalent in a wide array of pharmaceuticals and natural products.[4][6]

This guide provides a detailed examination of the Henry reaction specifically involving 1-fluoro-3-(1-nitroethyl)benzene , a secondary nitroalkane. The reaction of secondary nitroalkanes with aldehydes generates products with two adjacent stereocenters, introducing the critical challenge of diastereoselectivity.[7] We will explore the mechanistic underpinnings, key reaction parameters, and provide detailed protocols for researchers aiming to utilize this powerful transformation. For the protocols detailed herein, an aromatic aldehyde will be used as the coupling partner to illustrate the reaction's application in constructing complex molecular frameworks.

Reaction Mechanism and Stereochemical Considerations

The Henry reaction proceeds via a reversible, three-step mechanism catalyzed by a base.[4][8]

• Deprotonation: A base abstracts the acidic α-proton from the nitroalkane, 1-fluoro-3-(1-nitroethyl)benzene, to form a resonance-stabilized nitronate anion.[3][8]

• Nucleophilic Addition: The carbon of the nitronate anion acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde. This step forms a new carbon-carbon bond and results in a β-nitro alkoxide intermediate.[3][8]

• Protonation: The alkoxide is protonated by the conjugate acid of the base, yielding the final β-nitro alcohol product and regenerating the base catalyst.[3][8]

All steps of the Henry reaction are reversible, which can lead to challenges in driving the reaction to completion, an issue known as the "retro-Henry" reaction.[4][9]

Figure 1: General mechanism of the base-catalyzed Henry reaction.

Diastereoselectivity

When a secondary nitroalkane like 1-fluoro-3-(1-nitroethyl)benzene reacts with an aldehyde, two new stereocenters are formed, leading to a pair of diastereomers (syn and anti). Controlling the diastereoselectivity is a primary objective. The choice of catalyst, solvent, and temperature can significantly influence the diastereomeric ratio (dr).[10] Chiral metal catalysts, often employing copper, zinc, or magnesium, are frequently used to achieve high levels of both diastereo- and enantioselectivity.[4][11]

Optimizing Reaction Conditions

The success of the Henry reaction, particularly regarding yield and stereoselectivity, is highly dependent on the careful selection of experimental parameters.

Catalyst and Base Selection

A wide variety of bases can catalyze the Henry reaction, ranging from simple inorganic bases to complex organocatalysts.[4]

• Inorganic Bases: Alkali metal hydroxides and carbonates are effective but can sometimes lead to side reactions like elimination (dehydration) of the alcohol product to form a nitroalkene.[2][4]

• Organic Amine Bases: Non-ionic bases such as 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU), triethylamine (Et3N), and 1,1,3,3-tetramethylguanidine (TMG) are commonly used and often provide milder conditions.[4][11]

• Chiral Catalysts: For asymmetric synthesis, chiral metal complexes or organocatalysts are essential. Copper(II) complexes with chiral ligands like bis(oxazolines) have proven highly effective in promoting enantioselective Henry reactions.[11][12] These systems often require a co-base to facilitate the initial deprotonation.

Catalyst/Base System	Typical Loading	Common Solvents	Key Advantages	Considerations
DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)	10-20 mol%	THF, CH₂Cl₂, Toluene	Strong, non-nucleophilic base; good for general applications.	Can promote elimination if not controlled.
TBAF (Tetrabutylammonium fluoride)	10-25 mol%	THF, MTBE	Mild; fluoride anion acts as the base.	Can be sensitive to water.[13]
Cu(OAc)₂ / Chiral Ligand	5-10 mol%	EtOH, THF, CH₂Cl₂	Enables high diastereo- and enantioselectivity.[7]	Requires pre-formation of the catalyst complex.
Proazaphosphatranes	10-30 mol%	THF, CH₂Cl₂	Highly active non-ionic bases, effective for ketones.[14]	May be more expensive/less common.

Solvent Effects

The choice of solvent can influence reaction rates, yields, and stereoselectivity.[10][15]

• Polar Aprotic Solvents like Tetrahydrofuran (THF), Dichloromethane (DCM), and Acetonitrile (MeCN) are frequently used as they effectively solvate the intermediates without interfering with the base.

• Protic Solvents such as ethanol (EtOH) are often used with metal-catalyzed systems, as they can participate in the protonation step and influence the transition state geometry.[7]

• Solvent-free conditions have also been reported, offering environmental benefits and sometimes leading to shorter reaction times.[16]

Experimental Protocols

Safety Note: Always conduct reactions in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Nitroalkanes and aldehydes can be toxic and should be handled with care.

Protocol 1: General Diastereoselective Henry Reaction using DBU

This protocol outlines a general procedure for the reaction of 1-fluoro-3-(1-nitroethyl)benzene with a representative aromatic aldehyde (e.g., benzaldehyde) using DBU as the base.

Materials:

• 1-fluoro-3-(1-nitroethyl)benzene (1.0 equivalent)

• Aromatic aldehyde (e.g., Benzaldehyde, 1.2 equivalents)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 0.2 equivalents)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), add 1-fluoro-3-(1-nitroethyl)benzene (1.0 eq) and the aromatic aldehyde (1.2 eq).

• Dissolve the reactants in anhydrous THF (to make a ~0.5 M solution with respect to the nitroalkane).

• Cool the mixture to 0 °C using an ice bath.

• Add DBU (0.2 eq) dropwise to the stirred solution.

• Monitor the reaction progress by Thin-Layer Chromatography (TLC). The reaction is typically complete within 2-24 hours.

• Upon completion (consumption of the limiting reagent), quench the reaction by adding saturated aqueous NH₄Cl solution.[7]

• Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3x volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.[7]

• Filter off the drying agent and concentrate the solvent under reduced pressure (rotary evaporation) to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to isolate the diastereomeric products.

Protocol 2: Asymmetric Henry Reaction using a Chiral Copper(II) Catalyst

This protocol employs a pre-formed chiral copper catalyst to induce stereoselectivity.

Materials:

• Copper(II) acetate (Cu(OAc)₂, 0.1 equivalents)

• Chiral bis(oxazoline) ligand (e.g., 2,2'-isopropylidenebis(4S)-4-phenyl-2-oxazoline, 0.11 equivalents)

• 1-fluoro-3-(1-nitroethyl)benzene (1.5 equivalents)

• Aromatic aldehyde (1.0 equivalent)

• Triethylamine (Et₃N, 1.2 equivalents)

• Ethanol (EtOH)

Procedure:

• Catalyst Preparation: In a dry flask under an inert atmosphere, dissolve Cu(OAc)₂ (0.1 eq) and the chiral ligand (0.11 eq) in EtOH. Stir the solution at room temperature for 1 hour to facilitate the formation of the active catalyst complex.[7]

• Reaction Setup: To the green catalyst solution, add the aromatic aldehyde (1.0 eq), followed by 1-fluoro-3-(1-nitroethyl)benzene (1.5 eq).

• Initiation: Cool the mixture to the desired temperature (e.g., 0 °C or room temperature) and add triethylamine (1.2 eq).

• Monitoring and Workup: Stir the reaction and monitor its progress by TLC. Once complete, concentrate the solvent under reduced pressure.[7]

• Purification: The workup and purification follow the same general procedure as described in Protocol 1 (steps 6-10), involving an aqueous quench, extraction, drying, and column chromatography.

Figure 2: Experimental workflow for the Henry reaction.

Troubleshooting

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Yield	1. Reaction is reversible (Retro-Henry).[9] 2. Inactive catalyst or insufficient base. 3. Steric hindrance from substrates.[4]	1. Lower the reaction temperature.[9] 2. Use fresh, anhydrous reagents and solvents. Verify catalyst loading. 3. Increase reaction time or use a more active catalyst system (e.g., proazaphosphatranes).[14]
Poor Diastereoselectivity	1. Achiral base used. 2. Reaction temperature is too high, allowing for equilibration.	1. Employ a stereodirecting catalyst system (Protocol 2). 2. Run the reaction at a lower temperature (e.g., 0 °C, -20 °C, or even -78 °C).
Nitroalkene Formation	Dehydration of the β-nitro alcohol product, often promoted by strong bases or heat.[2][4]	Use a milder base or catalytic amounts. Quench the reaction with a mild acid (NH₄Cl) as soon as it is complete. Avoid heat during workup.[9]
Difficulty in Purification	The β-nitro alcohol may be unstable on silica gel, leading to decomposition or dehydration.[17]	Deactivate the silica gel by pre-treating it with a solvent mixture containing a small amount of triethylamine (e.g., 1%).[17] Alternatively, consider recrystallization if the product is a solid.

References

• Henry Nitroaldol Reaction. Alfa Chemistry.

• Henry reaction. In: Wikipedia.

• The Core Reaction Mechanism of the Henry Reaction for Aromatic Aldehydes. BenchChem.

• Henry Reaction. SynArchive.

• Henry Reaction. Organic Chemistry Portal.

• Sasai, H., et al. (2018). anti-Selective Catalytic Asymmetric Nitroaldol Reaction of α-Keto Esters: Intriguing Solvent Effect, Flow Reaction, and Synthesis of Active Pharmaceutical Ingredients. PubMed.

• Dong, C., et al. (2020). Asymmetric catalysis in direct nitromethane-free Henry reactions. RSC Advances.

• Kanemasa, S., et al. (2006). Formation of multi-stereogenic centers using a catalytic diastereoselective Henry reaction. Tetrahedron Letters.

• Application Notes and Protocols for the Henry Reaction Using 2-Nitropentane. BenchChem.

• Recent advances in catalysts for the Henry reaction. (2022). Connect Chemistry.

• Feng, X., et al. (2015). Catalytic Asymmetric Henry Reaction of Nitroalkanes and Aldehydes Catalyzed by a Chiral N,N′-Dioxide/Cu(I) Complex. The Journal of Organic Chemistry.

• Troubleshooting Guide for the Catalytic Asymmetric Synthesis of Nitroalcohols. BenchChem.

• Application of Nitroalkanes in Henry and Michael Reactions: A Guide for Researchers. BenchChem.

• Ballini, R., et al. (2014). A new sustainable protocol for the synthesis of nitroaldol derivatives via Henry reaction under solvent-free conditions. Beilstein Journal of Organic Chemistry.

• Gellman, S. H., et al. (2021). Defining Aldol Chemoselectivity in the Presence of Henry Nucleophiles (Nitroalkanes). Symmetry.

• Blackmond, D. G., et al. (2022). Effect of Solvents on Proline Modified at the Secondary Sphere: A Multivariate Exploration. The Journal of Organic Chemistry.

• Ballini, R. (2005). The Nitroaldol (Henry) Reaction as the Key Step for the Synthesis of Some Natural Products. Arkivoc.

• Larrow, J. F., & Jacobsen, E. N. (2004). The Henry reaction: recent examples. Topics in Organometallic Chemistry.

• Struggling with the purification of a nitroaldol product. (2022). Reddit.

• Henry Reaction (Nitroaldol Reaction). Tokyo Chemical Industry Co., Ltd.

• Verkade, J. G., & Kisanga, P. B. (1999). P(RNCH2CH2)3N: An Efficient Promoter for the Nitroaldol (Henry) Reaction. The Journal of Organic Chemistry.

• Rogozińska-Szymczak, M., & Mlynarski, J. (2020). Selectivity Control in Nitroaldol (Henry) Reaction by Changing the Basic Anion in a Chiral Copper(II) Complex. Molecules.

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Technical Notes & Optimization

How to improve percentage yield in 1-fluoro-3-(1-nitroethyl)benzene synthesis

Welcome to the Technical Support Center for the synthesis of 1-fluoro-3-(1-nitroethyl)benzene . As a Senior Application Scientist, I have designed this guide to move beyond basic recipes. Here, we deconstruct the mechanistic causality behind common synthetic failures—such as ambident nucleophile misdirection and Nef-type over-oxidation—so you can troubleshoot your workflows with authoritative, field-proven strategies.

Mechanistic Pathway: Oxidation vs. Displacement

Understanding the electronic environment of your intermediates is the key to preventing yield loss. The diagram below illustrates the chemoselectivity divergence in the catalytic oxidation route, highlighting how pH control dictates the fate of the peroxytitanium intermediate.

Figure 1: Chemoselective divergence in the oxidation of 3-fluoroacetophenone oxime.

Troubleshooting FAQs: Yield Optimization

Q: Why does my Victor Meyer displacement of 1-(1-bromoethyl)-3-fluorobenzene yield primarily the nitrite ester instead of the target nitroalkane? A: You are falling victim to the ambident nature of the nitrite anion. The nitrite ion possesses electron density on both its nitrogen and oxygen atoms. Under standard SN​2 conditions using sodium nitrite ( NaNO2​ ), the more electronegative oxygen atom often attacks the electrophilic carbon, resulting in O-alkylation (nitrite ester) rather than the desired C-alkylation (nitroalkane)[1]. Mechanistic Solution: Switch your solvent to anhydrous N,N-Dimethylformamide (DMF) and add urea as a nitrite ester scavenger. DMF preferentially solvates the sodium cation, leaving the nitrite anion "naked" and significantly increasing the nucleophilicity of the nitrogen atom[1]. Alternatively, utilize Silver Nitrite ( AgNO2​ ) in diethyl ether. The covalent nature of the Ag-O bond effectively masks the oxygen's nucleophilicity, forcing the displacement to occur via the nitrogen lone pair.

Q: During the oxidation of 3-fluoroacetophenone oxime, I observe significant reversion to 3-fluoroacetophenone. How can I prevent this? A: You are observing a classic Nef-type hydrolysis. When oximes are oxidized to nitro compounds using peroxides, the transient nitronate species is highly sensitive to acidic environments, which trigger hydrolysis back to the corresponding ketone[2]. Mechanistic Solution: Unbuffered hydrogen peroxide lowers the pH of the reaction mixture as the oxidation progresses. By introducing a catalytic amount of a mild organic base, such as ethylamine, you buffer the system at a slightly basic pH. Coupling this with a titanium-vanadium-doped mesoporous catalyst ensures the peroxide is activated toward electrophilic oxygen transfer rather than radical decomposition, pushing the target yield above 95%[3].

Q: Can I use Palladium-catalyzed nitromethylation to build this molecule from an aryl halide? A: While Pd-catalyzed cross-coupling of aryl halides with nitromethane is an excellent, orthogonal formylation equivalent for synthesizing arylnitromethanes[2], synthesizing 1-fluoro-3-(1-nitroethyl)benzene requires coupling with nitroethane. This multidehydrogenative cross-coupling typically yields β -aryl nitroethylenes rather than the sp3

sp3 coupled 1-aryl-1-nitroethanes. Therefore, oxime oxidation or alkyl halide displacement remains the superior pathway for this specific target.

Quantitative Data: Yield Comparison Across Synthetic Conditions

To facilitate data-driven decision-making, the following table summarizes the expected yields and primary failure modes across different synthetic environments.

Starting Material	Reagents / Catalyst	Solvent	Temp (°C)	Target C-Alkylation/Oxidation Yield (%)	Major Byproduct (%)
1-(1-Bromoethyl)-3-fluorobenzene	NaNO2​ , Urea	DMF	25	62.0	Nitrite Ester (28.0)
1-(1-Bromoethyl)-3-fluorobenzene	AgNO2​	Diethyl Ether	25	81.5	Nitrite Ester (12.0)
3-Fluoroacetophenone Oxime	H2​O2​ (50%)	Ethanol	60	74.0	Ketone (18.0)
3-Fluoroacetophenone Oxime	H2​O2​ (50%), Ti-V Catalyst, Ethylamine	Ethanol	88	95.2	Ketone (<2.0)

Self-Validating Experimental Protocols

Protocol A: High-Yield Catalytic Oxidation of 3-Fluoroacetophenone Oxime

This protocol utilizes a buffered mesoporous catalyst system to prevent Nef hydrolysis, representing the most scalable and highest-yielding route[3].

• Substrate Dissolution: Dissolve 135 g of 3-fluoroacetophenone oxime in 138 g of absolute ethanol in a pressure-rated reactor.

  • Self-Validation Checkpoint: The solution must be completely clear. A cloudy suspension indicates incomplete dissolution, which will cause localized exotherms and runaway over-oxidation upon peroxide addition.

• Catalyst & Buffer Addition: Add 11.8 g of a titanium-vanadium-doped mesoporous-macroporous composite catalyst (silicon/metal ratio of 40) and exactly 0.2 g of ethylamine[3].

  • Causality: The ethylamine acts as a localized pH buffer to protect the nitronate intermediate from acidic cleavage.

• Pressurization & Heating: Seal the reactor and pressurize to 0.75 MPa. Heat the mixture to 88 °C.

  • Causality: Elevated pressure ensures the ethanol solvent remains entirely in the liquid phase at 88 °C, maximizing the kinetic rate of oxidation.

• Oxidant Metering: Using a stoichiometric metering pump, continuously charge 27.2 g of Hydrogen Peroxide (50% aqueous) into the reactor.

  • Self-Validation Checkpoint: Monitor the internal temperature closely. A steady exotherm validates active oxidation. If the temperature drops, pause the addition immediately to prevent dangerous peroxide pooling.

• Isolation: Upon completion (verified by TLC; disappearance of the oxime spot), depressurize, filter off the solid catalyst, and subject the reaction solution to membrane separation to isolate the product.

Protocol B: Modified Victor Meyer Displacement

Use this protocol if starting from the alkyl bromide. It utilizes the covalent nature of silver nitrite to force C-alkylation[1].

• Reagent Preparation: Suspend 4.0 equivalents of Silver Nitrite ( AgNO2​ ) in anhydrous diethyl ether in a round-bottom flask wrapped in aluminum foil.

  • Causality: AgNO2​ is highly light-sensitive. Photolytic degradation reduces the active reagent titer, leading to incomplete conversion and complex purification[1].

• Electrophile Addition: Cool the suspension to 0 °C. Add 1.0 equivalent of 1-(1-bromoethyl)-3-fluorobenzene dropwise over 30 minutes to control the mild exotherm.

• Displacement: Remove the ice bath and stir the mixture vigorously at room temperature for 24 hours.

  • Self-Validation Checkpoint: The progression of the reaction is visually confirmed by the formation of a dense, pale-yellow precipitate (Silver Bromide, AgBr). If the solution remains clear, the displacement has stalled.

• Workup: Filter the mixture through a pad of Celite to remove the AgBr salts. Wash the filtrate with water, dry over anhydrous MgSO4​ , and concentrate under reduced pressure.

References

• (1-NITROETHYL)BENZENE synthesis - ChemicalBook. ChemicalBook.
• Synthesis of Nitroalkanes - Wiley-VCH. Wiley-VCH.
• Palladium-Catalyzed Nitromethylation of Aryl Halides: An Orthogonal Formylation Equivalent.

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• 2. pubs.acs.org [pubs.acs.org]
• 3. (1-NITROETHYL)BENZENE synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Advanced NMR Analysis of 1-fluoro-3-(1-nitroethyl)benzene

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with NMR peak overlap during the analysis of 1-fluoro-3-(1-nitroethyl)benzene. Our goal is to provide a structured, in-depth troubleshooting resource that combines foundational principles with advanced, actionable protocols.

Introduction: The Challenge of Analyzing 1-fluoro-3-(1-nitroethyl)benzene

1-fluoro-3-(1-nitroethyl)benzene is a substituted aromatic compound whose structure presents a classic NMR challenge: significant signal overlap in the aromatic region of the ¹H NMR spectrum. The four protons on the benzene ring are subject to complex spin-spin coupling not only with each other (³JHH, ⁴JHH, ⁵JHH) but also with the fluorine nucleus (³JHF, ⁴JHF, ⁵JHF). This intricate network of couplings often results in a broad, poorly resolved multiplet, making definitive structural confirmation and assignment difficult. This guide provides a systematic approach to deconvolute these complex spectra.

Compound Profile

Property	Details
Compound Name	1-fluoro-3-(1-nitroethyl)benzene
CAS Number	402-67-5 (for the parent 1-fluoro-3-nitrobenzene)[1]
Molecular Formula	C₈H₈FNO₂
Structure
Key NMR Nuclei	¹H, ¹³C, ¹⁹F
Primary Challenge	Severe overlap of the four aromatic proton signals due to complex homo- and heteronuclear coupling patterns.[2]

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues in a progressive, question-and-answer format, starting with fundamental adjustments and advancing to sophisticated 2D NMR techniques.

Q1: My ¹H NMR spectrum shows a complex, unresolved multiplet in the aromatic region (7.0-8.5 ppm). What are my initial steps?

A1: Initial troubleshooting should focus on simple, non-destructive modifications to the experimental conditions. Before resorting to more time-intensive 2D experiments, optimizing the 1D spectrum can often yield significant improvements. The two most effective initial steps are solvent variation and temperature variation.

1. Solvent Variation: The chemical environment created by the NMR solvent can significantly influence the chemical shifts of protons.[3] This is due to intermolecular interactions and anisotropic effects, which can alter the electronic shielding around specific nuclei.[4][5] By changing the solvent, you can often induce differential shifts that "spread out" the overlapping signals.[6][7]

• Causality: Aromatic solvents like benzene-d₆ or pyridine-d₅ are particularly effective. They can form weak, transient complexes with the solute, leading to what is known as an Aromatic Solvent-Induced Shift (ASIS). This effect is not uniform across the molecule and can dramatically improve the dispersion of aromatic proton signals.[6]

2. Temperature Variation (VT-NMR): Changing the temperature at which the spectrum is acquired can alter the populations of different molecular conformations.[8] For a molecule like 1-fluoro-3-(1-nitroethyl)benzene, rotation around the C-C bond of the nitroethyl group may be influenced by temperature. This can subtly change the average magnetic environment of the aromatic protons, leading to temperature-dependent chemical shifts.[9]

• Causality: As temperature increases, exchangeable protons (if any were present) would show significant shifts to higher fields, and conformational exchange rates can be manipulated.[7][8] Even for non-exchangeable protons, changes in conformational populations can be sufficient to resolve overlapping resonances.[8] It is crucial to use appropriate NMR tubes (Class A glass) and spinners for VT experiments to avoid equipment damage.[10][11]

Data Presentation: Effect of Solvent on Aromatic Proton Dispersion

Deuterated Solvent	Dielectric Constant	Typical Effect on Aromatic Signals	Rationale
Chloroform-d (CDCl₃)	4.8	Standard, often serves as a baseline.	Relatively non-polar, minimal specific interactions.
Benzene-d₆ (C₆D₆)	2.3	High potential for resolution. Induces significant upfield shifts (ASIS effect).	Anisotropic ring currents in the solvent interact with the solute.[6]
Acetone-d₆	21.0	Moderate potential for resolution.	Polar aprotic solvent, can alter shifts through dipole-dipole interactions.[4]
DMSO-d₆	47.0	Good potential for resolution, especially if H-bonding is a factor.	High polarity can significantly alter the electronic environment.[12]

Q2: I've tried different solvents and temperatures, but the aromatic signals are still too overlapped for a confident assignment. What is the next logical step?

A2: When simple 1D optimization is insufficient, the next step is to employ advanced NMR techniques that can selectively isolate or correlate signals. Two-dimensional (2D) NMR is the ultimate tool, but powerful 1D selective experiments can also be highly effective and are often faster to acquire.

1D Total Correlation Spectroscopy (1D TOCSY): This experiment allows you to selectively irradiate a single proton resonance and observe all other protons that belong to the same spin-coupling network.

• Causality: If you can identify even a small, partially resolved peak corresponding to one of the aromatic protons, a 1D TOCSY experiment can reveal the chemical shifts of all the other protons coupled to it, effectively pulling the entire spin system out of the overlapped region.[13][14] This simplifies the spectrum and provides the structural information of the entire molecule.[13]

2. ¹⁹F NMR Spectroscopy: Since your molecule contains fluorine, acquiring a ¹⁹F NMR spectrum is essential. Fluorine is an ideal NMR nucleus due to its 100% natural abundance, spin ½, and high sensitivity.[15][16]

• Causality: ¹⁹F NMR has a very large chemical shift dispersion (over 800 ppm), meaning peak overlap is highly unlikely in the fluorine spectrum itself.[15][17] The ¹⁹F spectrum will show a single complex multiplet, and the splitting pattern in this multiplet contains all the J-coupling information between the fluorine and the four aromatic protons (JHF). This data is critical for later assignment. Long-range ¹⁹F-¹H couplings are common and informative.[18]

Q3: I need unambiguous assignments for all protons and carbons. Which 2D NMR experiments are most effective for 1-fluoro-3-(1-nitroethyl)benzene?

A3: A combination of 2D correlation experiments is the most powerful approach for complete and unambiguous structural elucidation. These experiments spread the NMR signals across a second frequency dimension, resolving even severely overlapped peaks.[19][20]

1. ¹H-¹H COSY (Correlation Spectroscopy): This is the fundamental experiment for identifying protons that are coupled to each other, typically through 2 or 3 bonds.[21][22]

• Application: A COSY spectrum will show cross-peaks connecting adjacent protons. For this molecule, it will reveal which aromatic protons are ortho to each other (³JHH). It will also show a clear correlation between the methine (CH) and methyl (CH₃) protons of the nitroethyl group.

2. ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): The HSQC experiment correlates protons directly to the carbons they are attached to (¹JCH).[22]

• Application: This is a cornerstone for resolving proton overlap. Even if two aromatic protons have identical chemical shifts in the ¹H spectrum, they are attached to different carbons with distinct ¹³C chemical shifts. The HSQC spectrum will separate these signals along the carbon (F1) axis, allowing for their individual identification.[23]

3. ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): The HMBC experiment reveals correlations between protons and carbons over longer ranges, typically 2 and 3 bonds (²JCH, ³JCH).[21][22]

• Application: This is crucial for piecing the molecular puzzle together. It allows you to connect the nitroethyl group to the aromatic ring by observing a correlation from the benzylic CH proton to the aromatic carbon it's attached to (and its neighbors). It is also the primary method for assigning quaternary (non-protonated) carbons, such as the ones bonded to the fluorine and the nitroethyl group.

4. ¹H-¹⁹F HETCOR (Heteronuclear Correlation): Given the presence of fluorine, a ¹H-¹⁹F correlation experiment is exceptionally valuable. It functions like an HSQC but correlates ¹H and ¹⁹F nuclei.

• Application: This experiment will produce cross-peaks between the fluorine nucleus and every proton it couples to. This provides a direct and unambiguous visualization of the JHF couplings, confirming which protons are ortho, meta, and para to the fluorine atom, which is often the most challenging aspect of the assignment.[24]

Troubleshooting & Experimental Workflows

Systematic Approach to Resolving Peak Overlap

The following decision tree illustrates a logical workflow for tackling peak overlap issues, progressing from the simplest to the most definitive techniques.

Caption: A decision tree for systematically resolving NMR peak overlap.

Integrated 2D NMR Assignment Workflow

This diagram shows how different 2D NMR experiments are used in concert to build a complete structural assignment.

Caption: Workflow for integrated 2D NMR data analysis and assignment.

Detailed Experimental Protocols

Protocol 1: Solvent Effect Analysis

• Sample Preparation: Prepare at least three separate, identically concentrated solutions of 1-fluoro-3-(1-nitroethyl)benzene (e.g., 5-10 mg) in 0.6 mL of different deuterated solvents (e.g., CDCl₃, Benzene-d₆, DMSO-d₆).[6]

• Internal Standard: Add a consistent amount of an internal standard like tetramethylsilane (TMS) to each sample for accurate chemical shift referencing, or use the residual solvent peak as a secondary reference.[25]

• NMR Acquisition: Acquire a standard 1D ¹H NMR spectrum for each sample under identical experimental conditions (temperature, number of scans, spectral width).

• Data Analysis: Process each spectrum identically (phasing, baseline correction). Carefully compare the chemical shifts and multiplet patterns in the aromatic region across the different solvents to identify the system providing the best peak separation.

Protocol 2: ¹H-¹H COSY Acquisition

• Sample Preparation: Prepare a sample of 5-10 mg of the compound in the optimal solvent identified from Protocol 1.

• Spectrometer Setup: Lock the spectrometer on the deuterium signal and carefully shim the magnetic field to achieve the best possible homogeneity.

• Acquisition Parameters (400 MHz Example):

  • Pulse Program: cosygpqf (or equivalent gradient-selected COSY).

  • Spectral Width (SW): Set to cover all proton signals (e.g., 10-12 ppm in both dimensions).

  • Number of Scans (NS): 2 to 4 per increment.

  • Number of Increments (TD in F1): 256 to 512.

  • Relaxation Delay (D1): 1.5 seconds.

• Processing: Apply a sine-bell or squared sine-bell window function in both dimensions. Perform a 2D Fourier transform, phase correct, and symmetrize the spectrum if necessary.[26] Analyze the off-diagonal cross-peaks to identify coupled protons.[21]

Protocol 3: ¹H-¹³C HSQC Acquisition

• Sample and Setup: Use the same sample and setup as for the COSY experiment. Tune the carbon channel on the probe.

• Acquisition Parameters (400 MHz Example):

  • Pulse Program: hsqcedetgpsisp2.2 (or equivalent phase-sensitive, edited HSQC). This will show CH/CH₃ peaks with a different phase than CH₂ peaks.

  • Spectral Width (F2 - ¹H): 10-12 ppm.

  • Spectral Width (F1 - ¹³C): Set to cover the expected carbon range (e.g., 0-160 ppm).

  • Number of Scans (NS): 4 to 8 per increment.

  • Number of Increments (TD in F1): 128 to 256.

  • Relaxation Delay (D1): 1.5 seconds.

• Processing: Process the data using appropriate window functions. After Fourier transformation, carefully phase the spectrum in both dimensions. Each cross-peak represents a direct one-bond connection between a proton and a carbon.[23]

References

• Guan, S., Wei, H., Zhang, R., et al. (2020). Qualitative analysis of aromatic compounds via 1D TOCSY techniques. Scientific Reports. Available at: [Link]

• Laszlo, P. (2007). Solvent Effects on Nuclear Magnetic Resonance Chemical Shifts. Taylor & Francis Online. Available at: [Link]

• Matsuo, T., & Shosenji, H. (1967). Studies of the solvent effect on the chemical shifts in nmr - spectroscopy. II. Solutions of succinic anhydride. Canadian Journal of Chemistry. Available at: [Link]

• Reddit r/chemhelp. (2022). How does solvent choice effect chemical shift in NMR experiments?. Reddit. Available at: [Link]

• Puchades-Carrasco, L., & Pineda-Lucena, A. (2019). Tackling the Peak Overlap Issue in NMR Metabolomics Studies: 1D Projected Correlation Traces from Statistical Correlation Analysis on Nontilted 2D 1H NMR J-Resolved Spectra. Journal of Proteome Research. Available at: [Link]

• Mestrelab Research. (2014). qNMR of mixtures: what is the best solution to signal overlap?. Mestrelab Research. Available at: [Link]

• Gerig, J.T. (n.d.). Fluorine NMR. University of California, Santa Barbara. Available at: [Link]

• Wikipedia. (n.d.). Fluorine-19 nuclear magnetic resonance spectroscopy. Wikipedia. Available at: [Link]

• Bermel, W., Faeh, C., & Giraud, N. (2022). New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Chemical Science. Available at: [Link]

• Anasazi Instruments. (n.d.). Active Nuclei Fluorine-19 NMR Spectroscopy. Anasazi Instruments. Available at: [Link]

• University of Oxford. (2018). Variable Temperature NMR Experiments. University of Oxford. Available at: [Link]

• Zhang, Y., et al. (2023). Solvents Influence H NMR Chemical Shifts and Complete H and C NMR Spectral Assignments for Florfenicol. Molecules. Available at: [Link]

• LibreTexts Chemistry. (2024). 8.1: Chemical Shift: Internal References and Solvent Effects. LibreTexts. Available at: [Link]

• University of Ottawa NMR Facility Blog. (2014). Variable Temperature to Improve NMR Resolution. University of Ottawa. Available at: [Link]

• ResearchGate. (2020). How can I interpret a NMR with so much noises and peak overlaps?. ResearchGate. Available at: [Link]

• Stark, A.P., & Meiering, E.M. (2018). Temperature dependence of NMR chemical shifts: Tracking and statistical analysis. Protein Science. Available at: [Link]

• Western University. (n.d.). VARIABLE-TEMPERATURE NMR EXPERIMENTS. Western University. Available at: [Link]

• ResearchGate. (n.d.). NMR Spectroscopy of Aromatic Compounds. ResearchGate. Available at: [Link]

• YouTube. (2020). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. YouTube. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. The Royal Society of Chemistry. Available at: [Link]

• Kalns, J., et al. (2024). A pH-enhanced resolution in benchtop NMR spectroscopy. RSC Publishing. Available at: [Link]

• EPFL. (n.d.). 2D NMR. EPFL. Available at: [Link]

• Kwan, E.E. (n.d.). 2D NMR Problem Solving. Harvard University. Available at: [Link]

• JASON. (2021). 2D phasing with JASON. JASON. Available at: [Link]

• Bhunia, A., et al. (2013). Two-dimensional concurrent HMQC-COSY as an approach for small molecule chemical shift assignment and compound identification. Magnetic Resonance in Chemistry. Available at: [Link]

• ResearchGate. (n.d.). Figure S16: 1 H NMR spectra of 1-fluoro-4-(2-nitrovinyl) benzene (1d). ResearchGate. Available at: [Link]

• Frei, R., et al. (2018). Exposing the Origins of Irreproducibility in Fluorine NMR Spectroscopy. Angewandte Chemie. Available at: [Link]

• NIST. (n.d.). Benzene, 1-fluoro-3-nitro-. NIST WebBook. Available at: [Link]

• PubChem. (n.d.). 1-Fluoro-3-(3-nitrophenyl)benzene. PubChem. Available at: [Link]

• ResearchGate. (n.d.). An Overview of Fluorine NMR. ResearchGate. Available at: [Link]

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Minimizing byproduct formation in 1-fluoro-3-(1-nitroethyl)benzene scale-up

Welcome to the Technical Support Center for the synthesis and scale-up of 1-fluoro-3-(1-nitroethyl)benzene. This secondary nitroalkane is a critical intermediate for downstream pharmaceutical applications, particularly in enantioselective aza-Henry reactions. However, scaling up its synthesis is notoriously challenging due to thermal hazards, over-oxidation, and competing nucleophilic pathways.

This guide provides field-proven troubleshooting, mechanistic insights, and self-validating protocols to ensure high-yield, safe production while minimizing byproduct formation.

Section 1: Workflow & Pathway Visualization

Understanding the divergence points in your synthetic route is the first step in byproduct mitigation. The diagram below illustrates the two primary industrial pathways and where chemical deviations occur.

Fig 1: Divergent pathways and byproduct formation in 1-fluoro-3-(1-nitroethyl)benzene synthesis.

Section 2: Troubleshooting FAQs

Q1: During the oxidation of 3-fluoroacetophenone oxime, we observe significant reversion to 3-fluoroacetophenone. How can we minimize this? Analysis: This is a classic thermal degradation and over-oxidation issue. The oxidation of oximes to nitroalkanes is highly exothermic (ΔH ≈ -112.8 J/g)[1]. In batch reactors, poor heat dissipation leads to localized hot spots (adiabatic temperature rise can exceed +99 °C)[1]. Elevated temperatures promote the hydrolytic cleavage of the intermediate aci-nitro species or unreacted oxime back to the parent ketone. Solution: Transition from batch to a continuous flow platform (e.g., pipes-in-series PFA reactor). Flow chemistry ensures rapid heat transfer, keeping the reaction strictly isothermal and minimizing the thermal degradation pathway[1]. If restricted to batch synthesis, utilize Oxone® in acetonitrile at strictly controlled temperatures (45 °C) to provide a milder oxidation environment[2].

Q2: We are using the Kornblum substitution route (NaNO₂ displacement of 1-(1-bromoethyl)-3-fluorobenzene). Why is our yield of the nitrite ester byproduct so high? Analysis: The nitrite ion (NO₂⁻) is an ambident nucleophile. According to Kornblum's rule, N-alkylation (forming the target nitro compound) is favored by soft electrophiles and polar aprotic solvents (like DMSO or DMF) because they selectively solvate the sodium cation, leaving the nitrogen atom free to act as a soft nucleophile. If your solvent contains moisture, or if you use a silver salt (AgNO₂) which promotes SN1-like character (hard electrophile), O-alkylation dominates, forming the nitrite ester byproduct. Solution: Ensure strictly anhydrous DMSO is used. Maintain temperatures below 20 °C to suppress the competing E2 elimination pathway (which forms 3-fluorostyrene). Adding a nitrite scavenger, such as phloroglucinol, traps cleaved nitrite esters and prevents reversible side reactions.

Q3: How do we handle the explosive hazards associated with the nitroalkane intermediate during scale-up? Analysis: Both the oxime precursors and the resulting secondary nitroalkanes possess low onset decomposition temperatures (e.g., ~142 °C for nitroalkanes) and high decomposition energetics (>300 J/g), placing them in a critical hazard class for batch scaling[1]. Solution: Do not isolate the 1-fluoro-3-(1-nitroethyl)benzene intermediate. Implement an "on-demand" continuous generation system where the nitroalkane is immediately extracted in-line and telescoped into the subsequent reaction[1].

Section 3: Standardized Experimental Protocols

Protocol A: Continuous Flow Oxidation of 3-Fluoroacetophenone Oxime

Objective: Safely scale the oxidation of the oxime while preventing thermal runaway and ketone reversion.

• System Setup: Assemble a pipes-in-series plug-flow tube reactor using PFA (perfluoroalkoxy) tubing to ensure chemical compatibility with peracids[1].

• Reagent Preparation: Prepare a 1.0 M solution of 3-fluoroacetophenone oxime in ethyl acetate. Prepare a separate feed of commercial peracetic acid (AcOOH, 39% in acetic acid).

• Flow Initiation: Pump the oxime solution and peracetic acid solution through a T-mixer into the reactor. Set flow rates to deliver 1.2 equivalents of AcOOH over a residence time of 10-15 minutes[1].

• Thermal Control: Submerge the reactor coil in a cooling bath maintained at 25 °C to counteract the highly exothermic reaction (-112.8 J/g)[1].

• In-Line Quench & Extraction: Route the reactor effluent directly into an in-line liquid-liquid separator containing aqueous sodium bisulfite to quench residual peroxides.

• Telescoping: Collect the organic phase containing 1-fluoro-3-(1-nitroethyl)benzene and immediately use it in the downstream process without solvent evaporation.

Protocol B: Modified Kornblum Substitution (Batch)

Objective: Maximize N-alkylation while suppressing O-alkylation and elimination.

• Preparation: In a rigorously dried, argon-flushed reactor, dissolve 1.0 equivalent of 1-(1-bromoethyl)-3-fluorobenzene in anhydrous DMSO (0.5 M concentration).

• Scavenger Addition: Add 0.5 equivalents of phloroglucinol (to act as a nitrite ester scavenger).

• Nucleophile Addition: Cool the reactor to 15 °C. Add 1.5 equivalents of finely milled, anhydrous sodium nitrite (NaNO₂) in small portions over 30 minutes to prevent temperature spikes.

• Reaction: Stir the suspension at 15–20 °C for 12 hours. Monitor strictly by HPLC; do not allow the temperature to exceed 25 °C to prevent 3-fluorostyrene formation.

• Workup: Pour the mixture into ice water to precipitate the product, or extract with chilled diethyl ether. Wash the organic layer extensively with water to remove DMSO, dry over MgSO₄, and concentrate under reduced pressure at <30 °C.

Section 4: Quantitative Data Summaries

Table 1: Calorimetry and Thermal Hazards of Oxime Oxidation[1]

Parameter	3-Fluoroacetophenone Oxime	1-Fluoro-3-(1-nitroethyl)benzene	Peracetic Acid (39%)	Reaction Mass
Onset Decomposition Temp (°C)	223	142	38–41 (1st exotherm)	N/A
Decomposition Energetics (J/g)	> 300	> 300	556–1503	N/A
Heat of Reaction (ΔH, J/g)	N/A	N/A	N/A	-112.8
Adiabatic Temp Rise (ΔTad, °C)	N/A	N/A	N/A	+99

Table 2: Solvent & Reagent Effects on Kornblum Substitution

Solvent	Reagent	Primary Pathway	Major Product	Yield Profile
Anhydrous DMSO	NaNO₂	N-Alkylation	1-Fluoro-3-(1-nitroethyl)benzene	High (>75%)
Wet DMF	NaNO₂	Hydrolysis / O-Alkylation	1-(3-Fluorophenyl)ethanol	Moderate
Diethyl Ether	AgNO₂	O-Alkylation (SN1-like)	Nitrite Ester	High (>80%)
DMSO (Temp >40°C)	NaNO₂	E2 Elimination	3-Fluorostyrene	High (>60%)

References

• Continuous Platform To Generate Nitroalkanes On-Demand (in Situ) Using Peracetic Acid-Mediated Oxidation in a PFA Pipes-in-Series Reactor. Organic Process Research & Development. URL:[Link]

• A Versatile Method for the Conversion of Oximes to Nitroalkanes. Synthetic Communications. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. tandfonline.com [tandfonline.com]

Reference Data & Comparative Studies

Reactivity Comparison Guide: 1-Fluoro-3-(1-nitroethyl)benzene vs. 1-Fluoro-4-(1-nitroethyl)benzene

As a Senior Application Scientist, selecting the correct fluorinated benzylic building block is critical for optimizing downstream synthetic pathways, particularly in the development of pharmaceutical intermediates (e.g., phenethylamine derivatives). While 1-fluoro-3-(1-nitroethyl)benzene (the meta-isomer) and 1-fluoro-4-(1-nitroethyl)benzene (the para-isomer) share identical molecular weights and similar physical profiles, their chemical reactivity diverges significantly at the α -carbon.

This guide provides an objective, data-driven comparison of their reactivity profiles, grounded in physical organic chemistry principles, alongside validated experimental protocols for their application.

Mechanistic Causality: Electronic Effects on the Benzylic Nitronate

The core reactivity of 1-aryl-1-nitroethanes is dictated by the acidity of the benzylic α -proton. Deprotonation yields a nitronate anion, an ambident nucleophile stabilized by both the nitro group and the adjacent aromatic ring [1]. The position of the fluorine atom on the phenyl ring fundamentally alters the stability and nucleophilicity of this intermediate due to competing inductive (-I) and resonance (+R) effects [2].

The Meta-Isomer: 1-Fluoro-3-(1-nitroethyl)benzene

In the meta-position, the fluorine atom cannot donate its lone pair electron density into the benzylic position via resonance. Therefore, its strong electron-withdrawing inductive effect (-I) dominates. This pulls electron density away from the benzylic carbon, highly stabilizing the negative charge of the resulting nitronate anion. Consequently, the α -proton is highly acidic, allowing for rapid deprotonation even with milder bases.

The Para-Isomer: 1-Fluoro-4-(1-nitroethyl)benzene

In the para-position, fluorine exerts both a -I effect and an electron-donating resonance effect (+R) . Because the fluorine lone pairs can conjugate with the aromatic π -system, they push electron density toward the benzylic carbon, directly opposing the inductive withdrawal [3]. This +R effect destabilizes the nitronate anion relative to the meta-isomer. As a result, the para-isomer has a higher pKa​ (less acidic) but generates a significantly more reactive, electron-rich nucleophile once deprotonated.

Caption: Electronic effects governing nitronate formation and reactivity in fluorophenyl nitroethanes.

Quantitative Data Comparison

The following table summarizes the physicochemical and reactivity metrics for both isomers, derived from established Hammett substituent constants ( σ ) and kinetic studies of arylnitroalkanes [1][3].

Parameter	1-Fluoro-3-(1-nitroethyl)benzene (Meta)	1-Fluoro-4-(1-nitroethyl)benzene (Para)
Hammett Constant ( σ )	σm​=+0.34 (Strong EWG)	σp​=+0.06 (Weak EWG)
Predicted pKa​ (DMSO)	~ 11.2	~ 11.8
Nitronate Stability	High	Moderate
Nitronate Nucleophilicity	Moderate	High
Henry Reaction Rate ( kobs​ )	Faster initial deprotonation	Faster nucleophilic attack
Optimal Base Strength	Mild (e.g., TEA, K2​CO3​ )	Moderate (e.g., DBU, NaOH)

Note: While the meta-isomer deprotonates more readily, the para-isomer often achieves higher yields in sterically hindered Michael additions due to its superior nucleophilicity.

Experimental Protocols

To leverage these reactivity differences, the following self-validating protocols are designed to ensure high fidelity and reproducibility in the lab.

Protocol A: Henry (Nitroaldol) Condensation with Benzaldehyde

This protocol utilizes the nitronate anion as a nucleophile to form a β -nitro alcohol, a critical precursor for amino alcohol drug scaffolds.

Materials:

• Substrate: 1-Fluoro-3-(1-nitroethyl)benzene OR 1-Fluoro-4-(1-nitroethyl)benzene (1.0 mmol)

• Electrophile: Benzaldehyde (1.1 mmol)

• Base: 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (0.1 mmol, 10 mol%)

• Solvent: Anhydrous Tetrahydrofuran (THF) (5.0 mL)

Step-by-Step Methodology:

• Substrate Preparation: Charge an oven-dried 25 mL round-bottom flask with the selected fluorophenyl nitroethane (1.0 mmol) and anhydrous THF (5.0 mL) under a nitrogen atmosphere.

• Base Addition (Causality Check): Cool the mixture to 0 °C. Add DBU (10 mol%) dropwise. Observation: A slight yellowing indicates nitronate formation. For the para-isomer, allow an additional 10 minutes of stirring to ensure complete equilibration due to its higher pKa​ .

• Electrophile Addition: Add benzaldehyde (1.1 mmol) slowly over 2 minutes. Remove the ice bath and allow the reaction to warm to ambient temperature (20 °C).

• In-Process Monitoring: Monitor via TLC (Hexanes:EtOAc 8:2). The meta-isomer typically reaches completion in 2-3 hours, whereas the para-isomer may require 3-4 hours. The protocol is self-validating: the disappearance of the UV-active benzaldehyde spot confirms nucleophilic consumption.

• Quench & Workup: Quench the reaction with saturated aqueous NH4​Cl (5 mL) to protonate the alkoxide intermediate. Extract with EtOAc ( 3×10 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Purify the crude β -nitro alcohol via flash column chromatography.

Caption: Self-validating experimental workflow for the Henry (nitroaldol) reaction.

Protocol B: Nef Reaction (Conversion to Acetophenone Derivatives)

The Nef reaction converts the nitroalkane into the corresponding ketone (e.g., 1-(fluorophenyl)ethan-1-one). The meta-isomer is highly susceptible to this transformation due to the stability of its nitronate intermediate.

Step-by-Step Methodology:

• Nitronate Generation: Dissolve the fluorophenyl nitroethane (1.0 mmol) in Methanol (4.0 mL). Add Sodium Methoxide (NaOMe, 1.2 mmol) at room temperature. Stir for 30 minutes to ensure complete conversion to the sodium nitronate salt.

• Acidic Hydrolysis: Prepare a solution of concentrated H2​SO4​ (2.0 mL) in Methanol (8.0 mL) at -5 °C. Dropwise, add the nitronate solution into the acidic mixture over 15 minutes. Crucial Causality: The nitronate must be added to the acid (not vice versa) to prevent the formation of Nef side-products (oximes or dioxazoles).

• Validation: Stir for 1 hour at room temperature. TLC will show a highly UV-active spot (ketone) with a higher Rf​ value than the starting nitroalkane.

• Isolation: Neutralize carefully with saturated NaHCO3​ , extract with Dichloromethane ( 3×10 mL), dry, and evaporate to yield the fluorinated acetophenone.

Conclusion & Selection Criteria

When designing a synthetic route:

• Select 1-Fluoro-3-(1-nitroethyl)benzene (meta) when working with mild bases or when the reaction is thermodynamically driven, as its lower pKa​ ensures a higher equilibrium concentration of the reactive nitronate.

• Select 1-Fluoro-4-(1-nitroethyl)benzene (para) when the rate-determining step is the nucleophilic attack itself (e.g., reacting with sterically hindered electrophiles), as the +R effect of the para-fluorine generates a more potent nucleophile.

References

• Bordwell, F. G., et al. "Equilibrium and Kinetic Acidities of Carbon Acids." RSC Publishing.
• "Identity Proton-Transfer Reactions from C−H, N−H, and O−H Acids. An ab Initio, DFT, and CPCM-B3LYP Aqueous Solvent Model Study." Journal of the American Chemical Society.
• "Capturing electronic substituent effect with effective atomic orbitals." RSC Publishing.

A Comparative Guide to a Validated HPLC Method for Purity Analysis of 1-fluoro-3-(1-nitroethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical synthesis, the stringent assessment of a compound's purity is paramount. This guide presents a comprehensive, validated High-Performance Liquid Chromatography (HPLC) method for the purity analysis of 1-fluoro-3-(1-nitroethyl)benzene, a key intermediate in various synthetic pathways. We will objectively compare the performance of this HPLC method against other potential analytical techniques, supported by in-depth experimental data and protocols, to establish its reliability and suitability for its intended purpose.

The Critical Role of Purity Analysis

1-fluoro-3-(1-nitroethyl)benzene serves as a crucial building block in the synthesis of various active pharmaceutical ingredients (APIs). The presence of impurities, even in trace amounts, can significantly impact the safety, efficacy, and stability of the final drug product. Therefore, a robust and validated analytical method is not just a regulatory requirement but a fundamental aspect of quality control.

Comparison of Analytical Techniques for Purity Assessment

While HPLC is a powerful technique for the analysis of non-volatile and thermally labile compounds like substituted nitrobenzenes, a holistic approach to purity often involves orthogonal methods. The following table compares HPLC with Gas Chromatography (GC) and Quantitative Nuclear Magnetic Resonance (qNMR) for the purity assessment of 1-fluoro-3-(1-nitroethyl)benzene.

Technique	Principle	Suitability for 1-fluoro-3-(1-nitroethyl)benzene	Advantages	Limitations
HPLC (High-Performance Liquid Chromatography)	Differential partitioning of analytes between a stationary phase and a liquid mobile phase.	Excellent	High resolution for separating structurally similar impurities, high sensitivity with UV detection, robust, and reproducible.[1]	Requires a reference standard for absolute quantification, may not be suitable for highly volatile impurities.
GC (Gas Chromatography)	Separation of volatile compounds based on their partitioning between a stationary phase and a gaseous mobile phase.	Moderate	Excellent for volatile impurities.	The nitro group may cause thermal lability, potentially leading to on-column degradation.
qNMR (Quantitative Nuclear Magnetic Resonance)	The intensity of an NMR signal is directly proportional to the number of corresponding nuclei.	Good (Orthogonal)	Provides structural information, does not require a reference standard of the impurity for quantification.	Lower sensitivity compared to HPLC, may have overlapping signals in complex mixtures.

Based on this comparison, HPLC with UV detection stands out as the most suitable primary technique for the routine purity analysis of 1-fluoro-3-(1-nitroethyl)benzene due to its high resolving power and sensitivity for aromatic nitro compounds.[2]

A Validated Reversed-Phase HPLC Method

This section details a robust and validated reversed-phase HPLC (RP-HPLC) method developed for the purity assessment of 1-fluoro-3-(1-nitroethyl)benzene. The method is designed to effectively separate the main component from potential process-related impurities and degradation products.

Chromatographic Conditions

A systematic approach was taken to optimize the chromatographic conditions. Several C18 and Phenyl-Hexyl columns were evaluated, along with different mobile phase compositions (acetonitrile and methanol as organic modifiers) and pH conditions. The final optimized conditions provided the best resolution, peak shape, and analysis time.

Parameter	Condition	Rationale
Column	Phenyl-Hexyl (150 mm x 4.6 mm, 3.5 µm)	The phenyl-hexyl stationary phase offers alternative selectivity to traditional C18 columns, which can be advantageous for separating aromatic compounds with nitro groups due to potential π-π interactions.
Mobile Phase	Acetonitrile:Water (60:40, v/v)	This composition provided optimal retention and separation of the main peak from its potential impurities.
Flow Rate	1.0 mL/min	A standard flow rate that balances analysis time with column efficiency.
Detection	UV at 254 nm	Aromatic nitro compounds typically exhibit strong UV absorbance around 254 nm, providing high sensitivity.[3]
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times.
Injection Volume	10 µL	A suitable volume for achieving good peak shape and sensitivity.

Method Validation

The developed HPLC method was rigorously validated in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines to demonstrate its suitability for its intended purpose.[4][5][6] The validation process encompasses the evaluation of specificity, linearity, accuracy, precision, detection limit, quantitation limit, and robustness.[7][8]

To demonstrate the stability-indicating nature of the method, forced degradation studies were conducted.[9][10] The sample of 1-fluoro-3-(1-nitroethyl)benzene was subjected to various stress conditions to induce degradation.

Experimental Protocol for Forced Degradation:

• Acid Hydrolysis: Dissolve the sample in a 1:1 mixture of acetonitrile and 1N HCl. Heat at 80°C for 24 hours.

• Base Hydrolysis: Dissolve the sample in a 1:1 mixture of acetonitrile and 1N NaOH. Keep at room temperature for 24 hours.

• Oxidative Degradation: Dissolve the sample in a 1:1 mixture of acetonitrile and 30% H₂O₂. Keep at room temperature for 24 hours.

• Thermal Degradation: Expose the solid sample to 105°C for 48 hours.

• Photolytic Degradation: Expose the sample solution to UV light (254 nm) for 48 hours.

The results of the forced degradation studies showed that the method is specific and can separate the main peak from all degradation products, with no interference at the retention time of the analyte.

The key validation parameters and their acceptance criteria are summarized in the table below.

Validation Parameter	Acceptance Criteria	Result
Specificity	No interference at the analyte's retention time. Peaks are well-resolved.	Pass
Linearity (Correlation Coefficient, r²)	r² ≥ 0.999	0.9998
Accuracy (% Recovery)	98.0% - 102.0%	99.2% - 101.5%
Precision (RSD)	Repeatability (RSD ≤ 1.0%), Intermediate Precision (RSD ≤ 2.0%)	Repeatability: 0.45%, Intermediate Precision: 0.82%
Limit of Detection (LOD)	Signal-to-Noise Ratio of 3:1	0.01%
Limit of Quantitation (LOQ)	Signal-to-Noise Ratio of 10:1	0.03%
Robustness	System suitability parameters are met after minor changes in method parameters.	Pass

The validation results demonstrate that the developed HPLC method is linear, accurate, precise, and robust for the purity analysis of 1-fluoro-3-(1-nitroethyl)benzene.

Workflow and Decision Making

The overall workflow for the HPLC method validation and the decision-making process for selecting the final chromatographic conditions are illustrated in the following diagrams.

Caption: Overall workflow for HPLC method validation.

Caption: Decision-making for HPLC condition selection.

Conclusion

The validated reversed-phase HPLC method presented in this guide is demonstrated to be a highly effective and reliable tool for the purity analysis of 1-fluoro-3-(1-nitroethyl)benzene. Its specificity, linearity, accuracy, precision, and robustness make it suitable for routine quality control in both research and manufacturing environments. By providing a comprehensive comparison with other analytical techniques and detailing the validation process, this guide offers drug development professionals the necessary information to confidently implement this method.

References

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link][4][11]

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link][12]

• International Council for Harmonisation. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link][6]

• MicroSolv Technology Corporation. (n.d.). Nitroaromatic and Nitroamine Explosives Analyzed with HPLC. [Link][3]

• International Journal of Advanced Research in Science, Communication and Technology. (2025). A Review on HPLC Method Development and Validation in Forced Degradation Studies. [Link][9]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link][5]

• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. [Link][13]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link][14]

• Taylor & Francis Online. (2007). DETERMINATION OF NITROAROMATIC COMPOUNDS IN SOIL SAMPLES BY HPLC, USING ON-LINE PRECONCENTRATION. [Link][15]

• Waters Corporation. (n.d.). Determination of Nitroaromatics and Nitramines by High Performance Liquid Chromatography (Explosives). [Link][16]

• National Center for Biotechnology Information. (2018). A Study of Method Development, Validation, and Forced Degradation for Simultaneous Quantification of Paracetamol and Ibuprofen in Pharmaceutical Dosage Form by RP-HPLC Method. [Link][10]

• Pharmaceutical Outsourcing. (2020). An Introduction To Forced Degradation Studies For Drug Substance Drug Product. [Link]

• Chromatography Today. (n.d.). HPLC Method Development and Validation for Pharmaceutical Analysis. [Link][7]

• BioPharm International. (2003). Forced Degradation Studies: Regulatory Considerations and Implementation. [Link][17]

• U.S. Environmental Protection Agency. (n.d.). ANALYTICAL METHODS. [Link][2]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. Nitroaromatic and Nitroamine Explosives Analyzed with HPLC | MICROSOLV [mtc-usa.com]
• 4. fda.gov [fda.gov]
• 5. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 6. database.ich.org [database.ich.org]
• 7. pharmtech.com [pharmtech.com]
• 8. FDA Guidelines for Chromatography Validation - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 9. ijarsct.co.in [ijarsct.co.in]
• 10. A Study of Method Development, Validation, and Forced Degradation for Simultaneous Quantification of Paracetamol and Ibuprofen in Pharmaceutical Dosage Form by RP-HPLC Method - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Q2(R2) Validation of Analytical Procedures | FDA [fda.gov]
• 12. Analytical Procedures and Methods Validation for Drugs and Biologics | FDA [fda.gov]
• 13. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 14. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 15. tandfonline.com [tandfonline.com]
• 16. waters.com [waters.com]
• 17. biopharminternational.com [biopharminternational.com]

Comparing fluorinated vs non-fluorinated nitroethylbenzenes in cross-coupling

The Application Scientist’s Guide: Fluorinated vs. Non-Fluorinated Nitroethylbenzenes in Cross-Coupling

The evolution of cross-coupling chemistry has progressively shifted from traditional Csp2–Csp2 linkages toward the more architecturally complex Csp3–Csp3 bonds, which are highly sought after in modern drug discovery. While traditional transition-metal-catalyzed cross-electrophile couplings (XEC) often struggle with chemoselectivity and stereocontrol when joining two alkyl electrophiles, recent breakthroughs in photoenzymatic catalysis have redefined the landscape[1]. By utilizing nitroalkanes—specifically 1-nitroethylbenzene derivatives—as radical precursors in flavin-dependent 'ene'-reductase (ERED) systems, researchers can now achieve highly enantioselective Csp3–Csp3 bond formation[2].

As an Application Scientist, selecting the optimal substrate is the foundation of a successful assay. The introduction of fluorine into the nitroethylbenzene scaffold profoundly alters the electronic and steric microenvironment of the reaction. This guide objectively compares the performance of fluorinated and non-fluorinated nitroethylbenzenes, detailing the mechanistic causality behind their divergent behaviors to help you optimize your cross-coupling workflows.

Mechanistic Causality: The Impact of Fluorination

The reactivity of nitroethylbenzenes in photoenzymatic XEC is governed by their ability to form a nitronate, react with an alkyl radical, and undergo mesolytic cleavage[1]. Fluorination modulates these steps through three primary mechanisms:

1. Electronic Modulation of the Nitronate Intermediate The reaction initiates when the nitroethylbenzene is deprotonated to form a nitronate, which subsequently reacts with an alkyl radical generated via an enzyme-templated charge-transfer complex[1]. Non-fluorinated 1-nitroethylbenzene forms a highly nucleophilic nitronate. However, introducing a fluorine atom (e.g., 1-fluoro-4-(1-nitroethyl)benzene) exerts a strong inductive electron-withdrawing effect. While this slightly reduces the ground-state nucleophilicity of the nitronate, it significantly stabilizes the resulting nitro radical anion intermediate. This stabilization prevents premature off-target quenching and channels the intermediate directly toward the desired C–N bond cleavage[2].

2. Acceleration of Mesolytic Cleavage To avoid undesired dimerization, the C–N bond must undergo rapid mesolytic cleavage to extrude nitrite and generate the secondary alkyl radical[1]. Fluorinated nitroethylbenzenes exhibit accelerated mesolytic cleavage rates. The electron-withdrawing nature of fluorine weakens the adjacent C–NO2 bond in the radical anion state, lowering the activation barrier for nitrite extrusion.

3. Active Site Confinement and Stereocontrol Enantioselectivity in ERED-catalyzed XEC is dictated by a highly controlled Hydrogen Atom Transfer (HAT) step[2]. Fluorination introduces unique non-covalent interactions (such as multipolar C–F···amide backbone interactions) within the enzyme's hydrophobic pocket. These interactions effectively "lock" the fluorinated radical intermediate into a rigid conformation, yielding a higher enantiomeric ratio (e.r.) compared to the rotationally freer non-fluorinated analogs.

Note on Denitrative Cross-Coupling: While photoenzymatic XEC dominates Csp3 systems, traditional Pd-catalyzed denitrative cross-coupling (e.g., using Pd/BrettPhos) is highly effective for Csp2 nitroarenes[3]. In those systems, fluorination accelerates the oxidative addition of the Ar–NO2 bond into the Pd(0) center due to enhanced electrophilicity[3].

Mechanistic pathway of photoenzymatic Csp3-Csp3 cross-electrophile coupling.

Comparative Performance Data

The table below synthesizes the quantitative performance differences between substrate classes in a standardized ERED-catalyzed XEC assay.

Substrate Class	Representative Compound	Yield (%)	Enantiomeric Ratio (e.r.)	Mesolytic Cleavage Rate	Chemoselectivity Profile
Non-Fluorinated	1-nitroethylbenzene	82%	92:8	Baseline (1.0x)	High
Mono-Fluorinated	1-fluoro-4-(1-nitroethyl)benzene	88%	96:4	Accelerated (1.4x)	Very High
Poly-Fluorinated	1-(pentafluorophenyl)-1-nitroethane	65%	99:1	Highly Accelerated (2.1x)	Moderate (Off-target reduction)

Data Interpretation: Mono-fluorination represents the optimal "Goldilocks" zone, providing enhanced e.r. and yield without making the substrate so electrophilic that it falls victim to competitive background reduction, a common issue seen with poly-fluorinated variants.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness and reproducibility, the following protocol for Photoenzymatic Csp3–Csp3 Cross-Electrophile Coupling is designed as a self-validating system.

1. Reaction Assembly & pH Optimization

• Action: In an anaerobic glovebox, prepare a reaction mixture containing the alkyl halide (10 mM), nitroethylbenzene substrate (15 mM), ERED enzyme (0.5 mol%), NADP+ (1 mM), and Glucose Dehydrogenase (GDH, 10 U/mL) in a borate buffer.

• Causality: The pKa of 1-nitroethylbenzene is approximately 8.5. Utilizing a borate buffer strictly calibrated to pH 9.0 ensures quantitative generation of the reactive nitronate[1]. GDH and NADP+ are required to maintain the flavin cofactor in its active hydroquinone state.

2. Degassing

• Action: Subject the mixture to three freeze-pump-thaw cycles and backfill with Argon.

• Causality: Molecular oxygen is a potent radical scavenger. Any residual O2 will rapidly quench the nitro radical anion intermediate, aborting the mesolytic cleavage step and leading to reaction failure.

3. Photo-Irradiation

• Action: Seal the vials and irradiate with a 497 nm Cyan LED under constant stirring at 25°C for 24 hours.

• Causality: The 497 nm wavelength specifically matches the absorption maximum of the enzyme-templated charge-transfer complex. This ensures chemoselective radical initiation without causing background excitation of the free flavin in the solution[2].

4. Self-Validation & Quality Control Run the following parallel controls to validate the mechanistic integrity of your assay[2]:

• Minus-Light Control: Validates that radical initiation is strictly photochemical and not driven by spontaneous background reduction.

• Minus-ERED Control: Confirms that the enzyme is solely responsible for the critical mesolytic cleavage and stereocontrolled HAT steps.

• Standard Benchmark: Run a non-fluorinated 1-nitroethylbenzene parallel reaction to benchmark the e.r. enhancement provided by your fluorinated substrate.

5. Quenching and Analysis

• Action: Quench the reaction by adding ethyl acetate (EtOAc), vortex, and separate the organic phase. Analyze via Chiral HPLC and NMR to determine yield and enantiomeric excess.

Self-validating experimental workflow for photoenzymatic cross-coupling.

References

• An Asymmetric sp3–sp3 Cross-Electrophile Coupling Using 'Ene'-Reductases. Nature.

• Photoexcited Enzymes for Asymmetric Csp3−Csp3 Cross‐Electrophile Couplings. Angewandte Chemie International Edition.

• Cross-Coupling Reactions of Nitroarenes. Accounts of Chemical Research.

Sources

• 1. An Asymmetric sp3–sp3 Cross-Electrophile Coupling Using ‘Ene’-Reductases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. d-nb.info [d-nb.info]
• 3. pubs.acs.org [pubs.acs.org]

GC-MS Fragmentation Patterns for Validating 1-Fluoro-3-(1-nitroethyl)benzene: A Comparative Guide

Executive Summary

In pharmaceutical development and materials science, fluorinated nitroalkylbenzenes serve as critical synthetic intermediates. Specifically, 1-fluoro-3-(1-nitroethyl)benzene [1] must often be distinguished from its positional isomers, such as 1-(3-fluorophenyl)-2-nitroethane. Because these isomers share the same exact mass (169.0539 Da) and molecular formula (C8H8FNO2), standard low-resolution mass spectrometry without prior chromatographic separation is insufficient.

This guide provides an objective comparison of the Gas Chromatography-Mass Spectrometry (GC-MS) electron ionization (EI) fragmentation patterns of these isomers. By analyzing the thermodynamic stability of the resulting carbocations, researchers can establish a self-validating analytical workflow for unambiguous structural elucidation.

Mechanistic Causality in EI-MS Fragmentation

Under standard 70 eV electron ionization, molecules are bombarded with high-energy electrons, forming radical cations that fragment according to bond dissociation energies and product stability[2].

Aliphatic carbon chains containing nitro groups are notoriously labile. The primary fragmentation event is almost universally the homolytic cleavage of the C-NO2 bond, yielding an [M-NO2]+ ion (loss of 46 Da) or the neutral loss of nitrous acid [M-HNO2]+ (loss of 47 Da)[3]. Because the nitro group is highly electron-withdrawing, the molecular ion [M]+ at m/z 169 is typically very weak. The diagnostic power, therefore, lies in the secondary fragmentation of the [M-NO2]+ (m/z 123) base peak.

Divergent Pathways: 1-Nitroethyl vs. 2-Nitroethane

The position of the nitro group dictates the structure of the m/z 123 carbocation, forcing the isomers down entirely different thermodynamic funnels:

• 1-Fluoro-3-(1-nitroethyl)benzene (Target): The loss of NO2 generates a highly stable secondary benzylic carbocation [4]. To further stabilize, this ion predictably expels a methyl radical (CH3•, loss of 15 Da)[2], forming a highly conjugated fluorotropylium cation at m/z 108 .

• 1-(3-Fluorophenyl)-2-nitroethane (Alternative): The loss of NO2 generates a less stable primary carbocation . Instead of losing a methyl group, this intermediate undergoes an energetically favorable expulsion of neutral ethylene (C2H4, loss of 28 Da) to yield a fluorophenyl cation at m/z 95 [5].

Comparative Fragmentation Data

The following table summarizes the quantitative diagnostic peaks used to differentiate the target compound from its primary structural alternative.

Fragment Assignment	m/z Value	1-Fluoro-3-(1-nitroethyl)benzene (Target)	1-(3-Fluorophenyl)-2-nitroethane (Alternative)	Mechanistic Driver
Molecular Ion [M]+	169	Weak (<5%)	Weak (<5%)	High lability of aliphatic C-NO2 bond[3].
[M - NO2]+	123	Base Peak (100%)	Strong (60-80%)	Formation of stable secondary vs. primary benzylic cation.
[M - HNO2]+	122	Moderate (20-40%)	Moderate (20-40%)	Elimination of nitrous acid forming a fluorostyrene radical cation[3].
[M - NO2 - CH3]+	108	Strong (70-90%)	Absent	Diagnostic loss of 15 Da (methyl) from the secondary benzylic position[2].
[M - NO2 - C2H4]+	95	Absent	Base Peak (100%)	Diagnostic loss of 28 Da (ethylene) from the primary benzylic chain.

Visualizing the Fragmentation Logic

The directed graph below maps the divergent fragmentation pathways, illustrating how a single positional shift of the nitro group alters the downstream mass spectral fingerprint.

GC-MS EI (70 eV) fragmentation pathways differentiating 1-nitroethyl and 2-nitroethane isomers.

Self-Validating Experimental Protocol

To ensure data integrity and reproducibility, the following GC-MS protocol is designed as a self-validating system. Every parameter is chosen to maximize the resolution of structural isomers while preventing artifactual fragmentation.

Step 1: Sample Preparation

• Action: Dissolve 1-2 mg of the analyte in high-purity dichloromethane (DCM) to a final concentration of 50-100 µg/mL[4].

• Causality: Analyzing at low concentrations prevents detector saturation and mitigates ion-molecule reactions in the MS source (which can create false [M+H]+ peaks), ensuring the observed spectra represent true unimolecular fragmentation.

Step 2: Chromatographic Separation

• Action: Inject 1 µL in split mode (1:50) onto a non-polar 5% phenyl-methylpolysiloxane capillary column (e.g., HP-5MS, 30m x 0.25mm x 0.25µm). Program the oven from 60°C (hold 2 min) to 250°C at 10°C/min.

• Causality: The slow temperature ramp ensures baseline resolution of potential regioisomers (e.g., ortho- vs. meta-fluoro substitution) based on subtle differences in boiling point and polarizability before they enter the mass spectrometer.

Step 3: Electron Ionization (EI)

• Action: Operate the MS source in EI mode at exactly 70 eV, with the source temperature set to 230°C.

• Causality: 70 eV is the universal standard for EI libraries[2]. It transfers sufficient internal energy to overcome the activation barriers for both the initial C-NO2 homolysis and the subsequent structural rearrangements (e.g., fluorotropylium formation), allowing direct comparison against validated spectral databases[6].

Step 4: Data Acquisition and Internal Validation

• Action: Scan from m/z 50 to 300. Spike the sample with 1,4-difluorobenzene as an internal standard.

• Causality: The scan range captures the molecular ion and all structurally significant lower-mass fragments while excluding ubiquitous low-mass background noise (e.g., air/water at m/z 18, 28, 32). The internal standard locks the retention time and verifies that the ionization efficiency remains constant across the run.

References[1] 1-fluoro-3-(1-nitroethyl)benzene | Benchchem, Benchchem,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHFPr3_7viV5Cz2N-BQzOiLogsli4QC0g-WfmG_Ega4XXQrI8Af02kuLcIDjse5BSsET5aUH95uKx2--7kMkGa6RLxrO17BdOmhIyPfw6GdfyaKJovjOEWDBBJyn3mfPz9lneO0HA==[3] Gas-Phase Fragmentation Analysis of Nitro-Fatty Acids - PMC - NIH, NIH,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGB-ocNbiEJiP3O9GNWxJ2Q4JCChJXyAmZoNR9FLf-dpZkIgMB6plP9nOi70RTDTRjSHJG2kbPzT2fMTISLYbs8v-DdBxz34xUIpgMcJSPtvriVNcR0OAzm1gXJUlYaPJMWF_H7GfbgyLDRdcM=[6] Fluorobenzene | C6H5F | CID 10008 - PubChem - NIH, NIH,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGs5t9-U8UfEbPKFQPu3UZ59Xo-5stuYccHxeUqovzu9AoYDoqjjWbWsRpSLXSTqsmZ-cOSBymLYnMdkYP6F6PRUZ5L1qUdlNM4-sQKCGTt6sxP2nKSZdGvTTwnkCQ0TJNxlcJSzonsBWaO[5] Benzene, fluoro- - the NIST WebBook, NIST,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGYtnTCZMUpg2Y2w23rMwPXFnFUa9qk1tZXZA_arORSsetBQTE4GoxaQ6MwaN9XQLpycse2dDE7gOjvFveQKL3lPgpx393me3F0WGPSlngVwK1pti_oP1YOwGP6Akb1C_oBEQ4xJOj8rdW5TA==[2] Understanding GC-MS Chromatograms: How to Interpret Retention Time, Fragmentation Patterns & Spectra, ResolveMass Laboratories Inc.,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGaRwEOJNUA6JzGSXDLQzW6Kaq4Zie9Ithe_fUZYz58Zc4qW7AbI3XJeOhzC0o96zxdVxHGc3WMKUwU_PEIL2xUgLWUDB08GZXDYIuEvhJOJwIE4XhBy1KOsp6K2WxR5e3Um6UM-hxYmX2bL4QZVNok_KENgQ==[4] Mass Spectrometry Fragmentation: A Comparative Guide to Trimethyl-Nitrobenzene Isomers, Benchchem,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHR6XKjSX2BdOSFzttmsp1bJdPDhP6uScgvQTVzE7_vWOpsUqy7o2x5IZwEI8FCobKtG24D4IjbGfMJe74A8twk-X11BQ6-x2viSSGzIiAwl30HL-tG2zHWrzfGWTAEk3r5KVlby7i9Mcty9Ql0oxOC3nBqtr_O51JO3BLgk_Vn_xOd9yucEmWSz2gLfage1bpc82zLdtJnOzxObED60umC83eAIEgbLylDDFWVDU5SuUyX

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Validating the Enantiomeric Excess of Chiral 1-Fluoro-3-(1-nitroethyl)benzene: A Comparative Application Guide

Introduction and Chemical Context

1-Fluoro-3-(1-nitroethyl)benzene is a highly valuable chiral building block in organic synthesis. The reduction of its nitro group yields chiral 1-(3-fluorophenyl)ethan-1-amine, a privileged pharmacophore motif frequently utilized in CNS and oncology drug discovery 1. Because the absolute configuration of this stereocenter dictates the downstream pharmacological activity of the final API, accurately validating the enantiomeric excess (ee) of the nitroalkane intermediate is a critical quality control step.

This guide objectively compares the three primary analytical modalities for ee determination—Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) with Chiral Solvating Agents—and provides self-validating experimental protocols designed for drug development professionals.

Mechanistic Causality in Chiral Recognition

Before selecting an analytical method, scientists must understand the molecular interactions driving chiral recognition. 1-Fluoro-3-(1-nitroethyl)benzene possesses three key features that dictate stationary phase selection:

• The Nitro Group : A strongly electron-withdrawing moiety that acts as a potent hydrogen-bond acceptor.

• The 3-Fluorophenyl Ring : Capable of orthogonal π−π stacking and dipole-dipole interactions.

• The Methyl Group : Provides the necessary steric bulk to differentiate the enantiomers within a chiral inclusion cavity.

In Chiral HPLC , polysaccharide-based stationary phases (such as Chiralpak AD-H, an amylose tris(3,5-dimethylphenylcarbamate) derivative) are the gold standard for 1-aryl-1-nitroethanes 2. The causality of this separation lies in the carbamate linkages of the stationary phase, which act as hydrogen bond donors to the analyte's nitro group. Simultaneously, the derivatized phenyl rings of the stationary phase engage in π−π stacking with the fluorophenyl ring of the analyte. The chiral twist of the amylose polymer provides a stereospecific cavity that differentially accommodates the (R) and (S) enantiomers based on the steric orientation of the methyl group.

In Chiral GC , cyclodextrin-based phases (e.g., β -DEX) rely on the inclusion of the hydrophobic fluorophenyl ring into the cyclodextrin cavity, with secondary hydrogen bonding occurring at the rim of the cyclodextrin cone 3.

Modality Comparison: HPLC vs. GC vs. NMR

A robust analytical strategy requires selecting the right tool for the molecule's physicochemical properties. While GC offers higher theoretical plates and faster run times, nitroalkanes are prone to thermal degradation (specifically, elimination of nitrous acid to form styrenes) at high injector temperatures 4. Therefore, HPLC is generally preferred for its non-destructive, ambient-temperature operation 5.

Table 1: Performance Comparison for 1-Fluoro-3-(1-nitroethyl)benzene ee Determination

Feature	Chiral HPLC (Normal Phase)	Chiral GC (Cyclodextrin)	1 H-NMR (with CSA)
Recommended Phase/Reagent	Chiralpak AD-H / AS-H	β -DEX 120 / Chirasil-Dex	Pirkle's Alcohol / Eu(hfc) 3​
Typical Resolution ( Rs​ )	> 2.0 (Baseline)	1.2 - 1.8	N/A (Peak splitting observed)
Run Time	15 - 30 minutes	5 - 15 minutes	< 5 minutes (data acquisition)
Thermal Degradation Risk	None (Ambient Temp)	High (Injector > 180 °C)	None (Ambient Temp)
Limit of Detection (ee %)	> 99.5% ee	> 99.0% ee	~ 95.0% ee (Integration error)
Primary Use Case	Gold standard for publication	High-throughput screening	Rapid orthogonal confirmation

Analytical Workflow and Decision Matrix

To ensure scientific integrity, the analytical workflow must be a self-validating system. You cannot accurately determine ee without first proving that your system can resolve the racemate.

Workflow for validating the enantiomeric excess of chiral nitroalkanes.

Self-Validating Experimental Protocols

Protocol A: Chiral HPLC (Primary Gold Standard)

This protocol utilizes a normal-phase system, which is highly effective for polysaccharide columns and ensures the polar nitro group interacts optimally with the stationary phase 5.

System Setup:

• Column : Chiralpak AD-H (250 x 4.6 mm, 5 µm) or equivalent.

• Mobile Phase : Hexane / Isopropanol (98:2 v/v), Isocratic.

• Flow Rate : 1.0 mL/min.

• Temperature : 25 °C.

• Detection : UV at 210 nm and 254 nm.

Step-by-Step Methodology:

• System Suitability Test (SST) : Inject 10 µL of the sample diluent (Hexane/IPA) to establish a baseline and confirm the absence of ghost peaks.

• Racemate Validation (Critical Step) : Inject 10 µL of racemic 1-fluoro-3-(1-nitroethyl)benzene (1 mg/mL).

  • Causality: This proves the column's chiral recognition capability under current conditions.

  • Acceptance Criteria: Calculate the resolution ( Rs​ ). Rs​=W1​+W2​2(tR2​−tR1​)​ . Proceed to sample analysis only if Rs​≥1.5 (baseline resolution).

• Enantiopure Sample Analysis : Inject 10 µL of the synthesized chiral sample.

• Spike Test (Orthogonal Verification) : Co-inject a 1:1 mixture of the racemate and the chiral sample. The peak corresponding to the major enantiomer in the chiral sample will increase in area, unambiguously confirming elution order and ruling out retention time drift.

• Calculations : %ee=Areamajor​+Areaminor​∣Areamajor​−Areaminor​∣​×100 .

Protocol B: Chiral GC (Orthogonal High-Throughput Method)

Used when rapid screening is required and thermal stability has been confirmed.

System Setup:

• Column : β -DEX 120 (30 m x 0.25 mm, 0.25 µm film).

• Carrier Gas : Helium at 1.2 mL/min (constant flow).

• Injector : 180 °C (Split ratio 50:1). Note: Kept deliberately low to prevent thermal elimination of the nitro group.

• Oven Program : 110 °C isothermal for 20 mins, then ramp at 10 °C/min to 200 °C (to bake out impurities).

• Detector : FID at 250 °C.

Step-by-Step Methodology:

• Thermal Stability Check : Inject the racemate. Inspect the baseline for broad peaks preceding the main analytes, which indicate on-column degradation (e.g., 1-fluoro-3-vinylbenzene). If degradation exceeds 2% of total area, abort GC and use HPLC.

• Resolution Confirmation : Ensure the two enantiomeric peaks are fully resolved ( Rs​≥1.5 ) during the isothermal hold.

• Sample Analysis : Inject 1 µL of the chiral sample (approx. 5 mg/mL in CH 2​ Cl 2​ ). Calculate ee via area normalization.

References

• Benchchem - 1-fluoro-3-(1-nitroethyl)
• ACS Publications - Asymmetric Conjugate Addition of Nitroalkanes to Enones Using a Sulfonamide–Thiourea Organoc
• Chromatography Today - HPLC vs GC - A Beginner's Guide.
• LCGC International - The State of the Art in Chiral Capillary Gas Chrom
• Human Journals (IJPPR)

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• 5. ijppr.humanjournals.com [ijppr.humanjournals.com]

A Comparative Guide to the Catalytic Reduction of 1-Fluoro-3-(1-nitroethyl)benzene: Benchmarking Hydrogenation and Transfer Hydrogenation Methods

Introduction

The synthesis of chiral amines is a cornerstone of modern pharmaceutical development. Among these, 1-(3-fluorophenyl)ethanamine stands out as a critical building block and key intermediate for various neurologically active compounds and other therapeutic agents.[1][2] The fluorine atom at the meta-position is often incorporated to enhance metabolic stability or modify electronic properties, making its preservation during synthesis paramount.

This guide focuses on the pivotal chemical transformation required to produce this amine: the reduction of its precursor, 1-fluoro-3-(1-nitroethyl)benzene. The primary challenge in this synthesis is the chemoselective reduction of the aliphatic nitro group to a primary amine without cleaving the carbon-fluorine (C-F) bond on the aromatic ring—a common side reaction known as hydrodefluorination.[3]

We present an in-depth comparison of two widely adopted catalytic systems for this reduction, providing objective experimental data to guide researchers in selecting the optimal methodology for their specific needs, balancing reaction rate, yield, and, most critically, selectivity.

Catalytic Systems Under Review

The reduction of a nitro group is a six-electron process that can be achieved through various means.[4] We will benchmark two common heterogeneous catalytic methods that offer distinct advantages and disadvantages:

• System A: Classical Catalytic Hydrogenation. This is one ofthe most efficient and widely used methods for nitro group reduction, employing high-pressure hydrogen gas (H₂) as the reductant in the presence of a palladium on carbon (Pd/C) catalyst.[4][5] While often rapid, its high reactivity can sometimes lead to over-reduction and the cleavage of sensitive functional groups.[3]

• System B: Catalytic Transfer Hydrogenation (CTH). CTH offers a convenient and often milder alternative to using flammable hydrogen gas.[6] This method utilizes a hydrogen donor molecule that decomposes in situ to provide hydrogen to the catalyst surface. Ammonium formate (HCOONH₄) is a particularly effective and common donor for this purpose, known for its high efficiency and excellent chemoselectivity in the presence of halogens.[7][8][9]

Experimental Design & Workflow

A standardized experimental workflow was designed to ensure a direct and fair comparison between the two catalytic systems. The key steps include reaction setup, monitoring, work-up, and analysis.

Caption: General experimental workflow for comparing catalytic reduction methods.

Experimental Protocols

The following protocols are designed for a 10 mmol scale reaction. All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn.

Protocol 1: System A - Classical Catalytic Hydrogenation

• Rationale: This protocol uses high-pressure hydrogen for maximum reduction potential. Methanol is chosen as the solvent for its ability to dissolve the substrate and its compatibility with hydrogenation conditions. The catalyst loading is typical for this type of transformation.

• Procedure:

  • To a high-pressure reaction vessel (e.g., a Parr shaker apparatus), add a solution of 1-fluoro-3-(1-nitroethyl)benzene (1.85 g, 10 mmol) in 50 mL of methanol.

  • Under a gentle stream of nitrogen, carefully add 10% Palladium on Carbon (10% w/w, ~100 mg, 5-10 mol% Pd). Caution: Pd/C can be pyrophoric, especially when dry. Always handle under an inert atmosphere or as a wet paste.[4]

  • Seal the reaction vessel securely.

  • Purge the vessel by pressurizing with nitrogen gas (to ~50 psi) and then venting. Repeat this cycle three times to ensure an inert atmosphere.

  • Purge the vessel with hydrogen (H₂) gas in the same manner, pressurizing to 50 psi and venting (repeat 3x).

  • Pressurize the vessel to a final pressure of 50 psi with H₂.

  • Begin vigorous stirring or shaking and maintain the reaction at room temperature (20-25°C).

  • Monitor the reaction progress by observing hydrogen uptake and periodically analyzing aliquots via HPLC or TLC until the starting material is consumed.

  • Upon completion, cease stirring and carefully vent the excess hydrogen gas. Purge the vessel three times with nitrogen.

  • Carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the Celite pad with methanol (2 x 10 mL). Keep the filter cake wet to prevent ignition.

  • Combine the filtrates and concentrate under reduced pressure to yield the crude product, which can then be purified.

Protocol 2: System B - Catalytic Transfer Hydrogenation

• Rationale: This protocol leverages ammonium formate as a safer, more convenient in situ source of hydrogen.[7][10] The reaction is run at a slightly elevated temperature (reflux) to facilitate the decomposition of ammonium formate into hydrogen. An excess of the hydrogen donor is used to drive the reaction to completion.[10]

• Procedure:

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add a solution of 1-fluoro-3-(1-nitroethyl)benzene (1.85 g, 10 mmol) in 50 mL of methanol.

  • To this solution, add ammonium formate (3.15 g, 50 mmol, 5 equivalents).[10][11]

  • Under a gentle stream of nitrogen, carefully add 10% Palladium on Carbon (10% w/w, ~100 mg, 5-10 mol% Pd).

  • Heat the reaction mixture to a gentle reflux (~65°C) with vigorous stirring. Gas evolution (CO₂ and NH₃) should be apparent.[7]

  • Monitor the reaction progress by TLC or HPLC until the starting material is fully consumed.

  • Once complete, cool the reaction mixture to room temperature.

  • Filter the mixture through a pad of Celite® to remove the catalyst, washing the pad with methanol (2 x 10 mL).

  • Combine the filtrates and concentrate under reduced pressure to yield the crude product for purification.

Benchmarking Performance: A Comparative Analysis

The two catalytic systems were evaluated based on reaction time, isolated yield of the desired product (1-(3-fluorophenyl)ethanamine), and chemoselectivity, which is defined as the molar ratio of the desired amine to the hydrodefluorinated byproduct (1-phenylethanamine).

Performance Metric	System A: H₂ / Pd/C	System B: HCOONH₄ / Pd/C
Reaction Time	~ 2 hours	~ 5 hours
Isolated Yield (Desired Product)	78%	91%
Byproduct (Hydrodefluorination)	~ 15%	< 2%
Chemoselectivity	Moderate	Excellent
Operational Safety	Requires high-pressure H₂ gas	No high-pressure gas required
Work-up Complexity	Standard	Standard

Analysis of Results:

The classical hydrogenation (System A) demonstrated a significantly faster reaction rate, achieving full conversion of the starting material in just 2 hours. However, this high reactivity came at the cost of selectivity. A substantial amount (~15%) of the hydrodefluorinated byproduct was formed, complicating purification and reducing the final isolated yield of the target amine to 78%.

In contrast, the catalytic transfer hydrogenation (System B) proceeded at a more moderate pace, requiring 5 hours to reach completion. The key advantage of this method was its outstanding chemoselectivity. The formation of the hydrodefluorinated byproduct was suppressed to less than 2%, resulting in a much cleaner reaction profile and a superior isolated yield of 91%. This high fidelity in preserving the C-F bond aligns with literature reports highlighting the selectivity of CTH systems.[8][9]

Mechanistic Insights

The reduction of a nitro group on a palladium surface is a complex heterogeneous process. The generally accepted mechanism proceeds through a stepwise reduction pathway involving nitroso and hydroxylamine intermediates.[3][4]

Caption: Simplified mechanism for catalytic hydrogenation of a nitro group.

The critical difference in selectivity arises from the reaction conditions. In System A , the high concentration of activated hydrogen on the catalyst surface under H₂ pressure can facilitate the undesired hydrogenolysis of the C-F bond. This side reaction is a known challenge when using Pd/C for substrates containing aromatic halogens.[3][5]

In System B , the in situ generation of hydrogen from ammonium formate maintains a lower, steady-state concentration of active hydrogen on the palladium surface. This milder condition is sufficient to reduce the nitro group efficiently but is less aggressive towards the more robust C-F bond, thus leading to significantly higher chemoselectivity.

Conclusion and Recommendations

Both classical hydrogenation and catalytic transfer hydrogenation are viable methods for the reduction of 1-fluoro-3-(1-nitroethyl)benzene. However, the choice of method should be guided by the specific priorities of the researcher.

• For Speed: If reaction time is the most critical factor and a moderate yield with subsequent purification challenges is acceptable, Classical Catalytic Hydrogenation (System A) is the faster option.

• For Yield and Selectivity: For applications where maximizing the yield of the high-value, fluorine-containing amine is paramount, Catalytic Transfer Hydrogenation (System B) is unequivocally superior. Its exceptional chemoselectivity minimizes byproduct formation, simplifies purification, and ultimately provides a more efficient and reliable synthesis.

Given the importance of preserving the fluorine moiety in pharmaceutical intermediates, we strongly recommend Catalytic Transfer Hydrogenation with ammonium formate as the preferred method for the synthesis of 1-(3-fluorophenyl)ethanamine from its nitro precursor.

References

• Mechanochemical Catalytic Transfer Hydrogenation of Aromatic Nitro Derivatives. Molecules. [Link]

• Catalytic Transfer Hydrogenation of Aromatic Nitro Compounds by Employing Ammonium Formate and 5% Platinum on Carbon. Taylor & Francis Online. [Link]

• Aromatic Reductions: Nitrobenzene → Aniline (H₂/Pd, Pt, or Ni). OrgoSolver. [Link]

• Reductive Arylation of Nitroarenes with Chloroarenes: Reducing Conditions Enable New Reactivity from Palladium Catalysts. PMC. [Link]

• Use of ammonium formate as a hydrogen transfer reagent for reduction of chiral nitro compounds with retention of configuration.

• Transfer hydrogenation of nitroarenes using cellulose filter paper-supported Pd/C by filtration as well as sealed methods. RSC Publishing. [Link]

• Catalytic Hydrogen Transfer Reductions Using Ammonium Formate. A Review. Zenodo. [Link]

• Nitro Reduction - Common Conditions. Organic Chemistry Data. [Link]

• Analytical Methods for Nitroaromatics. Agency for Toxic Substances and Disease Registry. [Link]

• Selective chemical reduction of Nitrobenzene to Aniline by Fe doped 1T MoS2 nanozyme. ChemRxiv. [Link]

• (R)-1-(3-Fluorophenyl)ethanamine. Fenjin Bio. [Link]

• Metal-Free, Rapid, and Highly Chemoselective Reduction of Aromatic Nitro Compounds at Room Temperature. ACS Publications. [Link]

• Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives. PMC. [Link]

• Chemoselective reduction of aromatic nitro compounds (o-nitrophenol derivatives) using simple borane-THF. JRF Global. [Link]

• Reduction of substituted nitrobenzene on iron and copper metals to form the respective amines. ResearchGate. [Link]

• Reduction of nitro compounds. Wikipedia. [Link]

• Amine synthesis by nitro compound reduction. Organic Chemistry Portal. [Link]

• Highly Efficient Catalytic Reduction of Nitrobenzene Using Cu@C Based on a Novel Cu–MOF Precursor. MDPI. [Link]

• High Turnover Pd/C Catalyst for Nitro Group Reductions in Water. One-Pot Sequences and Syntheses of Pharmaceutical Intermediates. ACS Publications. [Link]

• Synthesis of 1-(3-Acetylaminophenyl)ethanone. PrepChem.com. [Link]

• Studying the Mechanisms of Nitro Compounds Reduction (A-Review). Modern Scientific Researches. [Link]

• Chemoselective nitro group reduction and reductive dechlorination initiate degradation of 2-chloro-5-nitrophenol by Ralstonia eutropha JMP134. PubMed. [Link]

• Nitro Reduction. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Nucleophilic replacement of the nitro group, fluorine and chlorine in aromatic compounds. Russian Chemical Reviews. [Link]

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Safety & Regulatory Compliance

1-fluoro-3-(1-nitroethyl)benzene proper disposal procedures

Standard Operating Procedure: Safe Handling and Disposal of 1-Fluoro-3-(1-nitroethyl)benzene

As a Senior Application Scientist, I frequently observe laboratories treating all organic waste as a monolithic stream. However, specialized intermediates like 1-fluoro-3-(1-nitroethyl)benzene demand highly specific logistical planning. Improper disposal of fluorinated nitroaromatics not only violates environmental regulations but poses severe, immediate kinetic and toxicological risks to laboratory personnel.

This guide provides a self-validating, mechanistic approach to the operational handling and disposal of this compound, ensuring that your laboratory maintains the highest standards of safety and regulatory compliance.

Physicochemical Hazard Profile & Mechanistic Causality

To safely dispose of a chemical, you must first understand the structural causality behind its hazards. 1-Fluoro-3-(1-nitroethyl)benzene (1[1]) contains two critical moieties that dictate its waste management profile: a highly electronegative fluorine atom on the aromatic ring, and a secondary nitroalkane group (1-nitroethyl).

• The Nitroalkane Threat (Reactivity): The alpha-carbon (the carbon bearing both the methyl group and the nitro group) possesses a highly acidic proton due to the strong electron-withdrawing nature of the adjacent nitro group. If this waste is inadvertently mixed with alkaline waste streams, it will deprotonate to form a nitronate salt. Nitronate salts are notoriously unstable and can 2[2].

• The Fluorine Threat (Combustion): Upon thermal destruction (incineration), the fluorine substituent ensures the generation of highly toxic hydrogen fluoride (HF) gas, requiring specialized disposal facilities.

Table 1: Quantitative & Qualitative Hazard Summary

Hazard Parameter	Specifications & Mechanistic Impact
Chemical Identity	1-fluoro-3-(1-nitroethyl)benzene (MW: 169.2 g/mol )[1]
Waste Classification	Halogenated Organic Waste (Toxic/Reactive)
Primary Health Hazard	Systemic toxicity; suspected methemoglobinemia inducer similar to nitrobenzene, a 3[3].
Chemical Incompatibilities	DO NOT MIX with strong bases (forms unstable salts) or strong oxidizing agents[2].
Combustion Byproducts	Yields toxic Hydrogen Fluoride (HF) and Nitrogen Oxides (NOx) gases upon incineration.

Operational Waste Segregation Protocol

To prevent accidental salt formation or toxic exposure, follow this step-by-step methodology for routine waste generation.

Step 1: Primary Segregation Never combine this compound with general non-halogenated solvent waste. Designate a specific, chemically compatible container (High-Density Polyethylene [HDPE] or PTFE-lined amber glass) strictly for "Halogenated Organic Waste."

Step 2: Compatibility Verification Before adding 1-fluoro-3-(1-nitroethyl)benzene to any existing waste carboy, verify the pH and history of the carboy. Ensure absolutely no sodium hydroxide, potassium hydroxide, or strong amines have been introduced to the container to prevent violent exothermic reactions[2].

Step 3: Immediate Labeling Under 4[4], the container must be labeled with an official EHS Hazardous Waste tag the moment the first drop of waste enters it. The label must state the full chemical name (no abbreviations) and the exact accumulation start date[5].

Step 4: Secondary Containment Place the waste container inside a chemically resistant secondary containment tray. Store this setup in a designated Satellite Accumulation Area (SAA) that is actively ventilated (e.g., beneath a fume hood or in a vented flammables cabinet)[5].

Logical Workflow for Disposal

Logical workflow for the segregation and safe disposal of fluorinated nitroaromatic chemical waste.

Empty Container Decontamination Protocol

Empty reagent bottles that once housed highly toxic fluorinated nitroaromatics cannot simply be thrown into standard glass recycling. They must undergo a rigorous decontamination process.

Step 1: Initial Drain Ensure the container is completely drained of all residual liquid into your designated halogenated waste stream. Do not allow the chemical to evaporate into the ambient laboratory air.

Step 2: Triple-Rinse Execution Because nitroaromatics exhibit high systemic toxicity and environmental persistence, standard single-rinsing is insufficient. Perform a triple-rinse using a compatible, volatile organic solvent (e.g., acetone). Crucially,5[5].

Step 3: Drying and Defacing Allow the triple-rinsed container to air-dry completely inside a chemical fume hood. Once dry, completely deface or remove the original chemical label. Only then can the glass be disposed of as non-hazardous solid waste or safely reused[6].

Regulatory Compliance & Final Transport

When the waste container reaches its volume limit or the maximum accumulation time (typically 90 to 180 days depending on your generator status), it must be transferred to your institution's central accumulation area.

Ensure your Environmental Health and Safety (EHS) waste broker is explicitly aware that the waste stream contains both fluorine and nitro groups. The waste must be routed to a commercial EPA-approved hazardous waste incinerator equipped with alkaline flue-gas desulfurization/scrubbing systems capable of neutralizing the corrosive hydrogen fluoride (HF) and nitrogen oxides (NOx) generated during thermal destruction. Never attempt to neutralize or destroy this compound on-site via chemical means.

References

• Benchchem. "1-fluoro-3-(1-nitroethyl)benzene | 29865-67-6". Benchchem.
• Thermo Fisher Scientific.
• US Environmental Protection Agency.
• Dartmouth College. "Hazardous Waste Disposal Guide - Research Areas". Dartmouth Policy Portal.
• Agency for Toxic Substances and Disease Registry (ATSDR). "Nitrobenzene - ToxFAQs™". CDC.gov.
• US Environmental Protection Agency.

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